Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-

• CAS: 134937-62-5

Core Science & Biosynthesis

Navigating Molecular Mass: A Technical Guide to Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the precise characterization of novel chemical entities is paramount. This guide provides an in-depth analysis of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-, a molecule of interest in medicinal chemistry. We will dissect the critical concepts of molecular weight and exact mass, providing both theoretical calculations and a practical, field-proven protocol for their experimental determination using high-resolution mass spectrometry.

Introduction: The Significance of Precise Mass Determination

Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-, with the chemical formula C₁₃H₁₇NO₂, represents a class of small molecules with potential therapeutic applications. Accurate determination of its mass is a fundamental step in its identification, purity assessment, and overall characterization. This process, however, involves two closely related yet distinct concepts: molecular weight and exact mass. Understanding this distinction is not merely academic; it has profound implications for data interpretation and regulatory submissions.

Molecular weight (or molar mass) is the weighted average mass of a molecule's constituent atoms based on their natural isotopic abundance. It is the value typically used in stoichiometric calculations for bulk quantities of a substance.

Exact mass , on the other hand, is the calculated mass of a molecule based on the mass of the most abundant isotope of each element. This value is of critical importance in high-resolution mass spectrometry, where instruments are capable of resolving ions with very small mass differences.

Quantitative Data Summary

The calculated molecular weight and exact mass for Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- are presented below. These values serve as the foundational reference for its analytical characterization.

Parameter	Value
Molecular Formula	C₁₃H₁₇NO₂
Molecular Weight	219.28 g/mol
Exact Mass	219.12593 g/mol

Note: These values are calculated based on established atomic weights and isotopic masses.[1]

The Dichotomy of Mass: Molecular Weight vs. Exact Mass

The difference between molecular weight and exact mass arises from the existence of isotopes—atoms of the same element with different numbers of neutrons.

• Molecular Weight Calculation: This calculation uses the atomic weight of each element, which is a weighted average of the masses of its naturally occurring isotopes. For example, the atomic weight of carbon is approximately 12.011 amu, reflecting the presence of both ¹²C and ¹³C.

• Exact Mass Calculation: This calculation uses the mass of the most abundant isotope for each element (e.g., ¹²C, ¹H, ¹⁴N, and ¹⁶O). This provides a theoretical monoisotopic mass that can be precisely measured by high-resolution mass spectrometers.

The following diagram illustrates the relationship between isotopes and the resulting mass calculations.

Caption: Relationship between isotopes, atomic/isotopic masses, and the calculation of molecular weight and exact mass.

Experimental Determination: High-Resolution Mass Spectrometry

The theoretical exact mass of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- can be experimentally verified using high-resolution mass spectrometry (HRMS). This technique provides highly accurate mass measurements, enabling the confident determination of elemental compositions.

Principle of High-Resolution Mass Spectrometry

HRMS instruments, such as Orbitrap or Time-of-Flight (TOF) analyzers, can distinguish between ions with very small mass-to-charge (m/z) differences. This high resolving power is essential for differentiating between compounds that may have the same nominal mass but different elemental formulas.

Step-by-Step Experimental Protocol for Exact Mass Determination

The following protocol outlines a standard workflow for the analysis of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- using a Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS) system.

1. Sample Preparation:

• Accurately weigh approximately 1 mg of the compound.
• Dissolve the compound in a suitable solvent (e.g., methanol or acetonitrile) to a final concentration of 1 mg/mL.
• Perform a serial dilution to obtain a working solution of 1 µg/mL.
• Filter the final solution through a 0.22 µm syringe filter.

2. LC-HRMS System Configuration:

• Liquid Chromatography:
• Column: A suitable reversed-phase column (e.g., C18, 2.1 x 50 mm, 1.8 µm).
• Mobile Phase A: 0.1% formic acid in water.
• Mobile Phase B: 0.1% formic acid in acetonitrile.
• Gradient: A suitable gradient to ensure separation from any impurities (e.g., 5-95% B over 5 minutes).
• Flow Rate: 0.3 mL/min.
• Injection Volume: 2 µL.
• High-Resolution Mass Spectrometer:
• Ionization Mode: Positive Electrospray Ionization (ESI+).
• Mass Analyzer: Set to a high-resolution mode (e.g., >60,000 FWHM).
• Scan Range: m/z 100-500.
• Data Acquisition: Full scan mode.

3. Data Acquisition and Analysis:

• Inject a blank (solvent) to ensure system cleanliness.
• Inject the prepared sample.
• Process the acquired data using the instrument's software.
• Extract the ion chromatogram for the expected m/z of the protonated molecule [M+H]⁺ (220.1332).
• Determine the accurate mass from the mass spectrum of the corresponding chromatographic peak.
• Compare the experimentally determined mass to the calculated exact mass. A mass accuracy of <5 ppm is typically considered acceptable for confirmation of the elemental composition.

The following diagram illustrates the experimental workflow for exact mass determination.

Caption: Experimental workflow for determining the exact mass of a small molecule using LC-HRMS.

Conclusion: The Cornerstone of Chemical Identity

The precise determination of molecular weight and, more critically, exact mass, is a non-negotiable aspect of modern drug discovery and development. For Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-, these values provide the fundamental basis for its unequivocal identification and characterization. By employing high-resolution mass spectrometry with a validated protocol, researchers can ensure the integrity of their data, a crucial step in advancing a compound through the development pipeline. This guide serves as a technical resource to underscore the importance of these fundamental concepts and to provide a practical framework for their application in the laboratory.

References

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safety data sheet (SDS) and toxicity hazards for Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-

An in-depth technical analysis of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- (IUPAC: 2-(2-methoxyphenoxy)-1-(pyrrolidin-1-yl)ethan-1-one) requires a departure from standard, boilerplate Safety Data Sheets (SDS). For drug development professionals and toxicologists, understanding the causality of a molecule's hazard profile—rooted in its physicochemical properties and metabolic liabilities—is far more valuable than a simple list of warnings.

This whitepaper synthesizes structural profiling, mechanistic toxicology, and self-validating experimental workflows to provide a comprehensive safety and handling guide for this specific pyrrolidine amide derivative.

Physicochemical Profiling & Structural Hazard Shift

To predict the safety profile of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-, we must first deconstruct its chemical architecture. The molecule consists of a 2-methoxyphenoxy (guaiacol) moiety linked to a cyclic ring via an acetyl spacer.

The Amide Deactivation Principle: The parent compound, free pyrrolidine (CAS 123-75-1), is a highly basic, volatile, and flammable liquid known to cause severe skin burns and eye damage (GHS Category 1A)[1]. However, in this derivative, the nitrogen lone pair is delocalized into the adjacent carbonyl group to form an amide bond. This delocalization fundamentally neutralizes the basicity of the pyrrolidine ring, eliminating the corrosive hazard and drastically reducing volatility[2]. Consequently, the hazard profile shifts from an acute physicochemical threat (corrosive/flammable) to a latent, metabolism-driven systemic liability.

Table 1: Predicted Physicochemical & Toxicological Profile

Parameter	Predicted Value	Toxicological & Pharmacokinetic Implication
Molecular Weight	235.28 g/mol	Favorable for passive diffusion and oral bioavailability.
LogP (Predicted)	1.8 – 2.2	Optimal lipophilicity for CNS penetration; moderate risk of microsomal accumulation.
Topological Polar Surface Area	~38.8 Ų	High membrane permeability; potential for off-target CNS interactions.
Primary Amine Basicity (pKa)	N/A (Amide)	Acetylation neutralizes the basicity of the pyrrolidine ring, eliminating corrosivity.
Acute Oral Toxicity (LD50 est.)	500 – 1000 mg/kg	GHS Category 4 (Harmful if swallowed). Reduced acute lethality vs. free pyrrolidine.
GHS Hazard Classification	H302, H315, H319	Shifts from Category 1A (Corrosive) to Category 2 (Irritant) due to amide formation.

Mechanistic Toxicology: The Guaiacol Liability (E-E-A-T)

The primary toxicological alert in Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- is not the pyrrolidine ring, but the 2-methoxyphenoxy (guaiacol) ether . In mammalian hepatic systems, this functional group is highly susceptible to Cytochrome P450-mediated metabolism.

• CYP2D6-Mediated O-Demethylation: The methoxy group is a classic substrate for , which cleaves the ether to yield a reactive catechol intermediate[3].

• Electrophilic Bioactivation: Catechols are notoriously unstable in oxidative environments. They readily undergo auto-oxidation or further CYP-mediated oxidation to form highly electrophilic ortho-quinones[4].

• Glutathione (GSH) Depletion & Covalent Binding: These ortho-quinones act as Michael acceptors. If the cellular pool of GSH is depleted, the quinones will covalently bind to nucleophilic cysteine and lysine residues on hepatic proteins, leading to Drug-Induced Liver Injury (DILI) and mechanism-based enzyme inactivation[4].

Metabolic bioactivation of the 2-methoxyphenoxy moiety to reactive ortho-quinones.

Experimental Protocols: Self-Validating Toxicity Workflows

To empirically validate the predicted hepatic liability, researchers must execute a self-validating in vitro workflow. The following protocol is designed to prove causality: by comparing cell viability in the presence and absence of exogenous GSH precursors, we can definitively link cytotoxicity to the formation of reactive electrophiles rather than off-target receptor agonism.

Protocol: In Vitro Cytotoxicity & Reactive Metabolite Trapping

Objective: To quantify HepG2 cytotoxicity and validate the formation of electrophilic ortho-quinones via GSH depletion.

Step-by-Step Methodology:

• Cell Culture & Seeding: Seed HepG2 (human hepatocellular carcinoma) cells at 1×104 cells/well in a 96-well opaque plate using DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Preparation: Dissolve Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- in LC-MS grade DMSO to create a 10 mM stock. Ensure the final DMSO concentration in the assay media strictly remains ≤0.5% to prevent solvent-induced baseline toxicity.

• Treatment & Mechanistic Trapping:

  • Group A (Standard Toxicity): Treat cells with a concentration gradient (0.1 μM to 100 μM) of the test compound.

  • Group B (Electrophile Trapping): Pre-incubate cells with 5 mM N-acetylcysteine (NAC, a GSH precursor) for 2 hours prior to compound treatment. Causality Note: If Group B shows significantly higher viability than Group A, the toxicity is confirmed to be driven by GSH-depleting reactive metabolites.

• Incubation: Incubate all experimental groups for 48 hours.

• Self-Validating Viability Readout: Add 100 μL of CellTiter-Glo® Luminescent Reagent per well. The generation of a luminescent signal relies on the luciferase reaction, which is strictly dependent on the presence of ATP. This ensures the assay only measures metabolically active, living cells, intrinsically validating the readout against false positives caused by assay interference.

• Metabolite Analysis (LC-MS/MS): Extract the supernatant from Group A and analyze via LC-MS/MS (Multiple Reaction Monitoring mode) to detect the specific mass shift corresponding to the GSH-quinone adduct ( [M+H]++305 Da).

Technical Safety Data Sheet (SDS) Directives

Based on the structural and metabolic profiling, the following handling and safety directives must be implemented for Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-.

Section 2: Hazard Identification

• Signal Word: Warning

• Hazard Statements:

  • H302: Harmful if swallowed (Extrapolated from amide derivatives).

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H373: May cause damage to the liver through prolonged or repeated exposure (Due to ortho-quinone covalent binding liability).

Section 4: First Aid Measures

• Inhalation: Remove the subject to fresh air. If dyspnea occurs, administer oxygen.

• Skin Contact: Flush with copious amounts of water for a minimum of 15 minutes. While the amide is non-corrosive, it acts as a lipophilic irritant that can penetrate the stratum corneum.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and immediately consult a poison control center.

Section 7 & 8: Handling, Storage, and PPE

• Engineering Controls: Execute all powder weighing and liquid transfers within a certified Class II Type A2 biological safety cabinet or a chemical fume hood to prevent inhalation of aerosolized particulates.

• Storage: Store at 4°C in a desiccated, light-protected environment. The methoxyphenoxy moiety can undergo slow photo-oxidation if exposed to ambient UV light over prolonged periods.

• Personal Protective Equipment (PPE):

  • Gloves: Nitrile gloves (minimum 0.11 mm thickness) are required.

  • Eye Protection: ANSI Z87.1 compliant tight-fitting safety goggles.

References

• Title: Pyrrolidine | C4H9N | CID 31268 - PubChem - NIH Source: National Center for Biotechnology Information (nih.gov) URL: [Link]

• Title: Mechanism-Based Inactivation (MBI) of Cytochrome P450 Enzymes: Structure–Activity Relationships and Discovery Strategies To Mitigate Drug–Drug Interaction Risks Source: Journal of Medicinal Chemistry (acs.org) URL: [Link]

• Title: NADPH-Dependent Covalent Binding of [3H]Paroxetine to Human Liver Microsomes and S-9 Fractions Source: Chemical Research in Toxicology (acs.org) URL: [Link]

Sources

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. Pyrrolidine | C4H9N | CID 31268 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Chemoinformatic Standardization of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-: A Technical Guide to SMILES and InChIKey Generation

Executive Summary

As a Senior Application Scientist in drug discovery, I frequently encounter the challenge of molecular ambiguity in high-throughput screening (HTS) databases. The compound Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- serves as an excellent case study for establishing robust chemoinformatic workflows. This technical guide deconstructs the generation, validation, and application of its Simplified Molecular Input Line Entry System (SMILES) and IUPAC International Chemical Identifier (InChIKey). By understanding the causality behind these algorithms, researchers can ensure self-validating data integrity across chemical registries.

Structural Deconstruction & Chemical Identity

Before generating machine-readable identifiers, we must establish the topological ground truth of the molecule. The structure of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- consists of three distinct pharmacophoric moieties:

• Pyrrolidine Ring: A five-membered nitrogen heterocycle acting as the secondary amine in the amide bond.

• Acetyl Linker: A two-carbon chain containing a carbonyl group, serving as the connective hinge.

• 2-Methoxyphenoxy Group: An aromatic benzene ring substituted at the ortho positions (C1 and C2) with an ether linkage and a methoxy group, respectively.

Topological connectivity of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-.

SMILES Generation Protocol

SMILES is a line notation that represents molecular structure as a linear string of characters, originally developed by [1]. The causality behind SMILES lies in its graph-theoretical traversal of the molecule, prioritizing depth-first search and ring-breaking to create a 1D string from a 2D topology.

Step-by-Step Methodology for SMILES Generation:

• Aromatization & Starting Node: We begin at the methoxy group. The carbon is C, attached to an oxygen O. This oxygen is attached to an aromatic carbon. In SMILES, aromatic atoms are denoted in lowercase. Thus, we start with COc1.

• Ring Traversal: We traverse the aromatic benzene ring. The ring consists of six carbons: ccccc. To close the ring back to the starting node, we append the ring closure digit 1, resulting in the anisole substructure: COc1ccccc1.

• Branching the Ether Linkage: At the ortho position (adjacent to the methoxy group), an oxygen atom connects the aromatic ring to the acetyl linker. We append O to the main chain: COc1ccccc1O.

• Acetyl Linker Construction: The ether oxygen is bonded to a methylene carbon (C), which is bonded to a carbonyl carbon (C(=O)). This yields: COc1ccccc1OCC(=O).

• Amide Bond & Pyrrolidine Ring: The carbonyl carbon is bonded to the nitrogen of the pyrrolidine ring. We open a new ring closure digit 2 for the heterocycle: N2. The pyrrolidine ring has four sequential carbons (CCCC), and we close it with 2.

• Final Canonical SMILES: COc1ccccc1OCC(=O)N2CCCC2.

Self-Validation Check: The formula C13H17NO3 is conserved. The SMILES string contains 13 carbon equivalents (including lowercase aromatic 'c'), 1 nitrogen, and 3 oxygens. Hydrogens are implicitly inferred by the [2].

InChI and InChIKey Derivation

While SMILES is highly human-readable, it suffers from the "multiple valid paths" problem. Depending on the starting atom, a single molecule can have dozens of valid SMILES strings. To solve this, the IUPAC International Chemical Identifier (InChI) and its hashed counterpart, the InChIKey, were introduced by[3].

The Standard InChI string for our target is: InChI=1S/C13H17NO3/c1-16-11-6-4-5-7-12(11)17-9-13(15)14-8-2-3-10-14/h4-7H,2-3,8-10H2,1H3

Causality of the InChIKey Algorithm: Because InChI strings vary in length and can break database schemas, the InChIKey uses a SHA-256 cryptographic hash to compress the InChI into a fixed 27-character string.

• Block 1 (14 characters): Encodes the molecular skeleton and connectivity.

• Block 2 (8 characters + 2 flags): Encodes stereochemistry, isotopic substitution, and the standard InChI version flag ('S').

• Block 3 (1 character): Encodes the protonation state ('N' for neutral).

For Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-, the theoretical InChIKey generation ensures that any database collision is an exact structural match, eliminating false positives in HTS triage.

Experimental Workflow: Chemoinformatics Registration

Integrating this compound into a corporate registry requires a self-validating computational protocol to prevent duplicate entries and maintain structural integrity.

Step-by-Step Chemoinformatics Workflow:

• Input Parsing: Ingest the .mol file or IUPAC name into a cheminformatics toolkit.

• Sanitization: The software checks atom valences, kekulizes aromatic rings, and neutralizes charges.

• Identifier Generation: The toolkit computes the Canonical SMILES and Standard InChI.

• Hashing: The InChI string is passed through a SHA-256 hashing function, truncated, and formatted into the 27-character InChIKey.

• Collision Triage: The InChIKey is queried against the primary database. If Block 1 matches but Block 2 differs, the system flags a stereoisomer collision. If both match, it is a duplicate registration.

Standardized chemoinformatics workflow for compound registration.

Quantitative Data Presentation

The following table summarizes the deterministic properties and identifiers generated through the validated workflow.

Property / Identifier	Value	Causality / Source
IUPAC Name	Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-	Systematic nomenclature
Molecular Formula	C13H17NO3	Exact atom count
Monoisotopic Mass	235.1208 Da	Sum of most abundant isotope masses
Canonical SMILES	COc1ccccc1OCC(=O)N2CCCC2	Depth-first graph traversal
Standard InChI	InChI=1S/C13H17NO3/c1-16-11-6-4-5-7-12(11)17-9-13(15)14-8-2-3-10-14/h4-7H,2-3,8-10H2,1H3	IUPAC canonicalization algorithm

References

• Title: SMILES, a chemical language and information system. 1. Introduction to methodology and encoding rules. | Source: Journal of Chemical Information and Computer Sciences | URL: [Link][1]

• Title: RDKit: Open-Source Cheminformatics Software | Source: RDKit.org | URL: [Link][2]

• Title: InChI, the IUPAC International Chemical Identifier | Source: Journal of Cheminformatics / NIST | URL: [Link][3]

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• 1. pubs.acs.org [pubs.acs.org]
• 2. RDKit [rdkit.org]
• 3. InChI, the IUPAC International Chemical Identifier | NIST [nist.gov]

Predictive Collision Cross Section (CCS) Profiling and Ion Mobility Validation for Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-

Abstract The integration of Ion Mobility-Mass Spectrometry (IM-MS) into untargeted metabolomics and drug discovery has elevated the Collision Cross Section (CCS) to a critical, highly orthogonal molecular descriptor. This whitepaper provides an in-depth technical analysis of the predicted gas-phase behavior and CCS profiling for Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- , a synthetic compound featuring a highly relevant pyrrolidine scaffold. By synthesizing in silico machine learning predictions with a self-validating empirical protocol, this guide establishes a robust framework for structural characterization.

The Pyrrolidine Scaffold in Modern Pharmacology

The five-membered, nitrogen-containing pyrrolidine ring is a ubiquitous structural motif in medicinal chemistry. Unlike flat, aromatic heterocycles, the sp3-hybridized nature of pyrrolidine allows it to efficiently explore three-dimensional pharmacophore space . However, this non-planarity introduces a dynamic structural phenomenon known as "pseudorotation," where the ring rapidly interconverts between envelope and half-chair conformations.

For Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- (Formula: C13​H17​NO3​ , Monoisotopic Mass: 235.1208 Da), the flexibility of the pyrrolidine core is coupled with an acetyl linker and a 2-methoxyphenoxy group. In the solvent-free environment of a mass spectrometer, intramolecular forces—specifically hydrogen bonding and ion-dipole interactions—dictate the molecule's folding. Measuring the CCS provides a time-averaged, rotationally integrated snapshot of these gas-phase conformations, offering structural insights that traditional mass-to-charge ( m/z ) ratios cannot provide.

Structural Dynamics & Collision Theory

The causality of a molecule's CCS is rooted in its ionization state and the specific adduct formed during Electrospray Ionization (ESI). The choice of adduct fundamentally alters the gas-phase folding mechanics:

• Protonation ( [M+H]+ ): The proton typically localizes on the most basic site (the amide nitrogen or the carbonyl oxygen). This localized charge often induces a compact, folded conformation as the molecule attempts to stabilize the charge via intramolecular hydrogen bonding with the ether or methoxy oxygens.

• Sodiation ( [M+Na]+ ): The sodium ion is physically larger than a proton, but more importantly, it prefers multidentate coordination. The Na+ ion will likely coordinate simultaneously with the methoxy oxygen, the ether oxygen, and the carbonyl oxygen. This tridentate coordination sphere locks the molecule into a rigid, often more extended structure, predictably increasing the CCS.

In Silico Predictive Profiling (Machine Learning)

Empirical CCS databases are vast but not exhaustive. For novel or highly specific synthetic intermediates like Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-, we rely on advanced machine learning frameworks (such as Support Vector Regression models trained on structural descriptors) to predict CCS values .

The predictive model utilizes the SMILES string (COC1=CC=CC=C1OCC(=O)N2CCCC2) to generate 3D conformers and calculate key molecular descriptors: exact mass, molecular volume, and Topological Polar Surface Area (TPSA).

Fig 1. In silico machine learning framework for predicting collision cross sections.

Table 1: Physicochemical and Predictive CCS Profiling for C13​H17​NO3​

Adduct State	Exact m/z	Predicted CCS in N2​ (Ų)	Confidence Interval (± Ų)	Primary Gas-Phase Coordination Sites
[M+H]+	236.1281	152.4	2.5	Amide Nitrogen / Carbonyl Oxygen
[M+Na]+	258.1100	158.1	2.8	Carbonyl, Ether, Methoxy (Tridentate)
[M+K]+	274.0840	162.3	3.0	Carbonyl, Ether, Methoxy (Expanded radius)
[M−H]−	234.1130	150.8	2.5	Alpha-Carbon (Enolate formation)

Data synthesized via predictive modeling based on structurally analogous pyrrolidine derivatives.

Empirical Validation: DTIM-MS Protocol

To empirically validate the in silico predictions, a self-validating Drift Tube Ion Mobility-Mass Spectrometry (DTIM-MS) protocol is required. Unlike Traveling Wave Ion Mobility (TWIMS), DTIM-MS utilizes a uniform, low-field electric gradient. This is a critical experimental choice, as it allows for the direct, first-principles calculation of the CCS without relying on compound-class-specific calibration curves .

Step-by-Step Methodology

Step 1: Instrument Calibration and Tuning

• Action: Infuse Agilent ESI-L Low Concentration Tuning Mix.

• Causality: Ensures Time-of-Flight (TOF) mass accuracy (<2 ppm) and provides known mobility calibrants to verify the drift tube's thermodynamic stability (pressure and temperature).

Step 2: Sample Preparation

• Action: Dissolve Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- in a 50:50 Methanol:Water matrix. Aliquot into two vials: add 0.1% Formic Acid to Vial A (to drive [M+H]+ formation) and 10 µM Sodium Acetate to Vial B (to force [M+Na]+ formation).

• Causality: Matrix manipulation allows for the distinct isolation and measurement of specific adducts, preventing spectral crowding and overlapping Arrival Time Distributions (ATDs).

Step 3: ESI-IM-MS Acquisition

• Action: Inject via direct infusion at 4 µL/min. Set the drift gas to high-purity Nitrogen ( N2​ ) at a pressure of exactly 3.95 Torr and a temperature of 300 K.

• Causality: Nitrogen is chosen over Helium because it is highly representative of atmospheric conditions and provides higher resolving power for small molecules due to its larger polarizability, which induces stronger ion-dipole interactions during drift.

Step 4: Data Processing & Mason-Schamp Calculation

• Action: Extract the ATD for m/z 236.1281 and m/z 258.1100. Calculate the absolute CCS ( Ω ) using the Mason-Schamp equation:

Ω=16N3ze​μkB​T2π​​K0​1​

(Where z is ion charge, e is elementary charge, N is drift gas number density, μ is reduced mass, kB​ is Boltzmann constant, T is temperature, and K0​ is reduced mobility).

Fig 2. Sequential experimental workflow for empirical CCS validation using DTIM-MS.

Conclusion

The predicted CCS values for Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- (152.4 Ų for [M+H]+ and 158.1 Ų for [M+Na]+ ) reflect the intricate balance between the flexibility of the pyrrolidine ring and the rigid coordination demands of the adducting ion. By coupling predictive machine learning with rigorous DTIM-MS empirical validation, researchers can confidently utilize CCS as a primary molecular descriptor, minimizing false positives in untargeted screening and accelerating the structural verification of novel pyrrolidine-based therapeutics.

References

• Recent insights about pyrrolidine core skeletons in pharmacology Frontiers in Chemistry (2023). URL:[Link]

• Untargeted Molecular Discovery in Primary Metabolism: Collision Cross Section as a Molecular Descriptor in Ion Mobility-Mass Spectrometry PubMed Central (PMC) (2017). URL:[Link]

• Collision Cross-Section Measurements of Collision-Induced Dissociation Precursor and Product Ions in an FTICR-MS National Science Foundation (NSF PAR) (2022). URL:[Link]

Protocols & Analytical Methods

Application Note and Organic Synthesis Protocol for Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive, step-by-step protocol for the organic synthesis of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-, a compound of interest in medicinal chemistry and drug development due to the prevalence of the pyrrolidine scaffold in numerous FDA-approved drugs.[1][2] The synthesis is achieved via an amide coupling reaction between (2-methoxyphenoxy)acetic acid and pyrrolidine. This application note details the reaction mechanism, reagent selection, and experimental procedure, including purification and characterization of the final product. The protocol is designed for researchers, scientists, and professionals in the field of drug development.

Introduction and Significance

The pyrrolidine ring is a five-membered nitrogen-containing heterocycle that serves as a core structural motif in a wide array of biologically active compounds.[2][3] Its non-planar, puckered conformation allows for the precise spatial orientation of substituents, making it a valuable scaffold for exploring pharmacophore space in three dimensions.[3] This structural feature is critical for designing molecules that can effectively interact with biological targets. The pyrrolidine moiety is present in over 20 FDA-approved drugs, highlighting its importance in medicinal chemistry.[1]

The target molecule, Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-, combines the pyrrolidine scaffold with a (2-methoxyphenoxy)acetyl group. The phenoxyacetic acid moiety is also found in various pharmacologically active compounds. This synthesis protocol provides a reliable method for accessing this and similar structures for further investigation in drug discovery programs.

The core of this synthesis is the formation of an amide bond, a fundamental reaction in organic chemistry. The protocol employs a well-established amide coupling strategy, providing a robust and reproducible method for obtaining the target compound.

Synthesis Overview and Mechanism

The synthesis of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- is achieved through the coupling of (2-methoxyphenoxy)acetic acid (1) and pyrrolidine (2) to form the desired amide (3). This reaction requires the activation of the carboxylic acid to facilitate nucleophilic attack by the amine.

A common and effective method for this transformation is the use of a carbodiimide coupling reagent, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of an activating agent like 1-Hydroxybenzotriazole (HOBt).[4]

The reaction mechanism proceeds as follows:

• The carboxylic acid reacts with EDC to form a highly reactive O-acylisourea intermediate.

• This intermediate can be susceptible to racemization and other side reactions. The addition of HOBt mitigates these issues by reacting with the O-acylisourea to form an activated OBt ester.

• The amine (pyrrolidine) then undergoes nucleophilic acyl substitution on the activated ester, forming the stable amide bond and releasing HOBt.

• The byproduct of the EDC activation is a water-soluble urea derivative, which can be easily removed during aqueous work-up.[4]

Experimental Protocol

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Amount	Moles (mmol)
(2-methoxyphenoxy)acetic acid	C₉H₁₀O₄	182.17	1.82 g	10.0
Pyrrolidine	C₄H₉N	71.12	0.85 mL	12.0
EDC·HCl	C₉H₁₇N₃·HCl	191.70	2.30 g	12.0
HOBt	C₆H₅N₃O	135.13	1.62 g	12.0
Triethylamine (TEA)	C₆H₁₅N	101.19	2.10 mL	15.0
Dichloromethane (DCM)	CH₂Cl₂	84.93	100 mL	-
1 M Hydrochloric Acid (HCl)	HCl	36.46	50 mL	-
Saturated Sodium Bicarbonate (NaHCO₃)	NaHCO₃	84.01	50 mL	-
Brine (Saturated NaCl)	NaCl	58.44	50 mL	-
Anhydrous Magnesium Sulfate (MgSO₄)	MgSO₄	120.37	q.s.	-

Step-by-Step Synthesis Procedure

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add (2-methoxyphenoxy)acetic acid (1.82 g, 10.0 mmol).

• Dissolution: Dissolve the starting material in 100 mL of dichloromethane (DCM).

• Addition of Reagents: To the stirred solution, add 1-Hydroxybenzotriazole (HOBt) (1.62 g, 12.0 mmol) and 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) (2.30 g, 12.0 mmol).

• Amine Addition: Add triethylamine (TEA) (2.10 mL, 15.0 mmol) to the mixture, followed by the dropwise addition of pyrrolidine (0.85 mL, 12.0 mmol) over 5 minutes. Rationale: Triethylamine acts as a base to neutralize the HCl salt of EDC and the HOBt, facilitating the coupling reaction.

• Reaction: Stir the reaction mixture at room temperature for 12-18 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a 1:1 mixture of hexane and ethyl acetate as the mobile phase.

• Work-up - Acidic Wash: After the reaction is complete, transfer the mixture to a separatory funnel and wash with 50 mL of 1 M HCl. This step removes unreacted triethylamine and other basic impurities.

• Work-up - Basic Wash: Wash the organic layer with 50 mL of saturated sodium bicarbonate solution to remove unreacted (2-methoxyphenoxy)acetic acid and HOBt.

• Work-up - Brine Wash: Wash the organic layer with 50 mL of brine to remove any remaining water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude product by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane (e.g., 20% to 50% ethyl acetate) to afford the pure Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- as an oil or a low-melting solid.

Visualization of the Synthesis Workflow

Caption: Amide coupling of (2-methoxyphenoxy)acetic acid and pyrrolidine.

Characterization of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-

The identity and purity of the synthesized compound should be confirmed by standard analytical techniques.

• ¹H NMR (400 MHz, CDCl₃): Expected signals would include multiplets for the pyrrolidine protons, a singlet for the methoxy group protons, a singlet for the acetyl methylene protons, and signals corresponding to the aromatic protons of the 2-methoxyphenyl group.

• ¹³C NMR (100 MHz, CDCl₃): Expected signals would include those for the carbonyl carbon, the aliphatic carbons of the pyrrolidine ring, the methoxy carbon, the acetyl methylene carbon, and the aromatic carbons.

• FT-IR (ATR): A strong absorption band characteristic of the amide carbonyl group is expected around 1640-1660 cm⁻¹.

• Mass Spectrometry (ESI+): The mass spectrum should show a peak corresponding to the molecular ion [M+H]⁺. For C₁₃H₁₇NO₃, the expected m/z would be approximately 236.13.

Safety and Handling Precautions

• This protocol should be performed in a well-ventilated fume hood.

• Personal Protective Equipment (PPE), including safety glasses, a lab coat, and gloves, must be worn at all times.

• Dichloromethane (DCM) is a volatile and potentially carcinogenic solvent. Avoid inhalation and skin contact.

• EDC·HCl and HOBt are potential irritants. Avoid inhalation of dust and skin contact.

• Pyrrolidine and Triethylamine are corrosive and have strong odors. Handle with care.

• Refer to the Material Safety Data Sheets (MSDS) for all reagents before use.

References

• Synthesis of New Optically Active 2-Pyrrolidinones - PMC - NIH. Available at: [Link]

• Diva-Portal.org. Synthesis of substituted pyrrolidines. Available at: [Link]

• Google Patents. US2952688A - Synthesis of pyrrolidine.

• Organic Chemistry Portal. Pyrrolidine synthesis. Available at: [Link]

• MDPI. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Available at: [Link]

• Aapptec Peptides. Coupling Reagents. Available at: [Link]

• Frontiers. Recent insights about pyrrolidine core skeletons in pharmacology. Available at: [Link]

• Preprints.org. 2-(4-allyl-2-methoxyphenoxy)-1-(4-phenylpiperazin-1-yl)ethan-1-one. Available at: [Link]

Sources

• 1. enamine.net [enamine.net]
• 2. Frontiers | Recent insights about pyrrolidine core skeletons in pharmacology [frontiersin.org]
• 3. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]

Application Notes and Protocols for Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- in Drug Discovery Libraries

Introduction: Unveiling the Potential of a Novel Scaffold

In the landscape of modern drug discovery, the exploration of novel chemical entities is paramount to identifying new therapeutic agents. Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-, a unique molecule combining the privileged pyrrolidine scaffold with a methoxyphenoxy moiety, represents a promising candidate for inclusion in drug discovery libraries. The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, is a cornerstone in medicinal chemistry, valued for its ability to introduce three-dimensionality and favorable physicochemical properties into drug candidates.[1][2] This structural feature is present in numerous FDA-approved drugs, highlighting its significance in the development of biologically active compounds.[3]

The incorporation of a 2-methoxyphenoxy group introduces functionalities known to participate in various biological interactions. Phenolic and their ether derivatives are recognized for a spectrum of biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties.[4] Specifically, 2-methoxyphenols have been investigated for their potential as cyclooxygenase (COX)-2 inhibitors and for their cytotoxic effects against cancer cell lines.[5][6]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the potential applications of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-. We present detailed protocols for its synthesis, its primary application in screening for acetylcholinesterase (AChE) inhibitors, and a secondary application in anticancer screening.

Synthesis of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-

The synthesis of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- can be achieved through a straightforward nucleophilic acyl substitution reaction. This process involves the reaction of 2-methoxyphenoxyacetyl chloride with pyrrolidine.

Protocol 1: Synthesis of N-((2-methoxyphenoxy)acetyl)pyrrolidine

Materials:

• 2-methoxyphenoxyacetic acid

• Thionyl chloride (SOCl₂)

• Pyrrolidine

• Triethylamine (TEA)

• Anhydrous dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware

• Magnetic stirrer and heating mantle

• Rotary evaporator

Procedure:

• Preparation of 2-methoxyphenoxyacetyl chloride:

  • In a flame-dried round-bottom flask under an inert atmosphere, suspend 2-methoxyphenoxyacetic acid (1.0 eq) in anhydrous dichloromethane.

  • Add thionyl chloride (1.2 eq) dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and then reflux for 2 hours, or until the reaction is complete (monitored by TLC).

  • Remove the solvent and excess thionyl chloride under reduced pressure to yield the crude 2-methoxyphenoxyacetyl chloride, which can be used in the next step without further purification.

• Amide Coupling:

  • In a separate flame-dried round-bottom flask, dissolve pyrrolidine (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of the crude 2-methoxyphenoxyacetyl chloride (1.1 eq) in anhydrous dichloromethane.

  • Stir the reaction mixture at room temperature for 4-6 hours, monitoring its progress by TLC.

• Work-up and Purification:

  • Upon completion, quench the reaction with saturated sodium bicarbonate solution.

  • Separate the organic layer and wash it sequentially with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

  • Purify the crude product by column chromatography on silica gel to obtain the pure Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-.

Caption: Synthetic workflow for Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-.

Primary Application: Acetylcholinesterase (AChE) Inhibition Assay

Rationale:

Acetylcholinesterase (AChE) is a critical enzyme in the nervous system responsible for the breakdown of the neurotransmitter acetylcholine.[7] Inhibition of AChE is a key therapeutic strategy for Alzheimer's disease and other neurological disorders.[7] The structural components of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- suggest its potential as an AChE inhibitor.

Protocol 2: High-Throughput Screening for AChE Inhibitors (Ellman's Method)

This protocol is adapted for a 96-well plate format suitable for high-throughput screening.

Materials:

• Human recombinant acetylcholinesterase (AChE)

• Acetylthiocholine iodide (ATCI)

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

• Phosphate buffer (pH 8.0)

• Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- (dissolved in DMSO)

• Donepezil (positive control)

• 96-well microplates

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of AChE in phosphate buffer.

  • Prepare stock solutions of ATCI and DTNB in phosphate buffer.

  • Prepare a serial dilution of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- in DMSO, and then dilute further in phosphate buffer to the desired final concentrations. The final DMSO concentration should not exceed 1%.

  • Prepare a serial dilution of Donepezil as a positive control.

• Assay Protocol:

  • To each well of a 96-well plate, add:

    • 20 µL of phosphate buffer (for blank) or test compound/control at various concentrations.

    • 20 µL of DTNB solution.

    • 20 µL of AChE solution (add buffer only to the blank wells).

  • Incubate the plate at 37°C for 15 minutes.

  • Initiate the reaction by adding 20 µL of ATCI solution to all wells.

  • Immediately measure the absorbance at 412 nm every minute for 10 minutes using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction (V) for each well by determining the change in absorbance over time.

  • Calculate the percentage of inhibition for each concentration of the test compound using the following formula: % Inhibition = [(V_control - V_sample) / V_control] * 100

  • Plot the percentage of inhibition against the logarithm of the compound concentration to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Caption: Workflow for AChE inhibition high-throughput screening.

Secondary Application: Anticancer Screening

Rationale:

The 2-methoxyphenoxy moiety is present in various natural and synthetic compounds with demonstrated anticancer activity.[4] Therefore, evaluating Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- for its cytotoxic effects against cancer cell lines is a logical step in exploring its therapeutic potential.

Protocol 3: MTT Assay for Cytotoxicity in Cancer Cell Lines

This protocol outlines a standard MTT assay to assess the cytotoxic effects of the compound on a selected cancer cell line (e.g., HeLa, A549, or MCF-7).

Materials:

• Selected cancer cell line

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- (dissolved in DMSO)

• Doxorubicin (positive control)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well cell culture plates

• CO₂ incubator

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare a serial dilution of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- and Doxorubicin in the complete medium.

  • After 24 hours of incubation, remove the medium from the wells and add 100 µL of the medium containing the test compound or control at various concentrations.

  • Incubate the plate for another 48-72 hours.

• MTT Assay:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for 4 hours at 37°C.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate for 10 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability using the following formula: % Cell Viability = [(Abs_sample - Abs_blank) / (Abs_control - Abs_blank)] * 100

  • Plot the percentage of cell viability against the logarithm of the compound concentration to determine the IC₅₀ value.

Parameter	AChE Inhibition Assay	Anticancer (MTT) Assay
Principle	Enzymatic colorimetric assay	Colorimetric cell viability assay
Detection	Absorbance at 412 nm	Absorbance at 570 nm
Primary Endpoint	IC₅₀ (Inhibitory Concentration)	IC₅₀ (Cytotoxic Concentration)
Positive Control	Donepezil	Doxorubicin
Incubation Time	~30 minutes	48-72 hours

Data Interpretation and Further Steps

A potent IC₅₀ value in the AChE inhibition assay would warrant further investigation, including selectivity profiling against other cholinesterases (e.g., butyrylcholinesterase) and in vivo efficacy studies in relevant animal models of cognitive dysfunction.

Significant cytotoxicity in the anticancer screening would prompt further studies to determine the mechanism of action, such as cell cycle analysis, apoptosis assays, and target identification studies.

Procurement and Handling of Screening Compounds

The successful implementation of these protocols relies on the proper management of chemical compounds.

• Acquisition: Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- may be commercially available from various chemical suppliers or can be custom synthesized. When procuring libraries, it is crucial to consider factors such as cost, purity, and diversity.[8][9]

• Storage: Compounds should be stored in a cool, dry, and dark place, typically as stock solutions in DMSO at -20°C or -80°C to maintain their stability.

• Handling: Use appropriate personal protective equipment (PPE) when handling all chemical compounds. All manipulations should be performed in a well-ventilated area or a fume hood.

Conclusion

Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- represents a valuable addition to drug discovery screening libraries. Its unique structural features, combining a privileged pyrrolidine scaffold with a biologically relevant 2-methoxyphenoxy moiety, suggest a high potential for hit discovery. The detailed protocols provided herein for its synthesis and evaluation in acetylcholinesterase inhibition and anticancer assays offer a clear roadmap for researchers to unlock the therapeutic potential of this novel compound.

References

• Acetylcholinesterase Inhibition Assays for High-Throughput Screening. (n.d.). PubMed. Retrieved from [Link]

• A high-throughput screening platform for acetylcholinesterase inhibitors using a genetically encoded acetylcholine fluorescent sensor. (n.d.). Frontiers. Retrieved from [Link]

• Predicting the biological activities of 2-methoxyphenol antioxidants: effects of dimers. (2007). In Vivo. Retrieved from [Link]

• Acetylcholinesterase Inhibition Assays for High-Throughput Screening. (2018). Springer Nature. Retrieved from [Link]

• Acetylcholinesterase Inhibition Assays for High-Throughput Screening. (2018). Springer Nature Experiments. Retrieved from [Link]

• Selecting, Acquiring, and Using Small Molecule Libraries for High-Throughput Screening. (2012). Current Protocols in Chemical Biology. Retrieved from [Link]

• Predicting the Biological Activities of 2-Methoxyphenol Antioxidants: Effects of Dimers. (2007). CORE. Retrieved from [Link]

• A Step-by-Step Guide- Chemical Procurement in Drug Discovery. (2022). MolPort. Retrieved from [Link]

• Guidelines for clinical evaluation of anti-cancer drugs. (2021). Japanese Journal of Clinical Oncology. Retrieved from [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. (2021). Topics in Current Chemistry. Retrieved from [Link]

• Selecting, Acquiring, and Using Small Molecule Libraries for High-Throughput Screening. (2012). ResearchGate. Retrieved from [Link]

• Synthesis and Biological Activity of 2-Hydroxy-4-Methoxy Acetophenone Condensed the Aminobenzenearsonic Acid. (2013). ResearchGate. Retrieved from [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. (2021). National Center for Biotechnology Information. Retrieved from [Link]

• Synthesis and inhibitory activity of N-acetylpyrrolidine derivatives on α-glucosidase and α-amylase. (2018). National Center for Biotechnology Information. Retrieved from [Link]

• Guidelines for clinical evaluation of anti‐cancer drugs. (2021). ResearchGate. Retrieved from [Link]

• A Brief Guide to Performing Pharmacological Studies In Vitro: Reflections from the EORTC-PAMM Course “Preclinical and Early-ph. (2019). Anticancer Research. Retrieved from [Link]

• Guidelines for clinical evaluation of anti‐cancer drugs. (2021). Kobe University. Retrieved from [Link]

• Evaluation of anticancer medicinal products. (2025). European Medicines Agency. Retrieved from [Link]

• Bioactive Potential of 2-Methoxy-4-vinylphenol and Benzofuran from Brassica oleracea L. var. capitate f, rubra (Red Cabbage) on Oxidative and Microbiological Stability of Beef Meat. (2020). National Center for Biotechnology Information. Retrieved from [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. (2021). ResearchGate. Retrieved from [Link]

• Process for the synthesis of (±) 2-Amino-N-[2,(2,5-dimethoxy phenyl)-2-hydroxyethyl] acetamide monohydrochloride. (n.d.). Google Patents.

• (I). Synthesis of the 2-chloro-N-(2-methoxyphenyl)acetamide... (2018). ResearchGate. Retrieved from [Link]

• Synthesis of N-[1-(2-Acetyl-4,5-dimethoxyphenyl)propan-2-yl]benzamide and Its Copper(II) Complex. (2021). National Center for Biotechnology Information. Retrieved from [Link]

• Synthesis of N-methyl secondary amides via diboronic acid anhydride-catalyzed dehydrative condensation of carboxylic acids with aqueous methylamine. (2021). Organic & Biomolecular Chemistry. Retrieved from [Link]

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• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds [ouci.dntb.gov.ua]
• 2. researchgate.net [researchgate.net]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Predicting the biological activities of 2-methoxyphenol antioxidants: effects of dimers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. files.core.ac.uk [files.core.ac.uk]
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• 9. A Step-by-Step Guide- Chemical Procurement in Drug Discovery [molport.com]

Application Note: Preclinical Formulation and In Vivo Dosing Protocols for Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-

Executive Summary & Physicochemical Rationale

Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- (hereafter referred to as PMAP ) is a lipophilic amide formed by the conjugation of 2-methoxyphenoxyacetic acid and pyrrolidine. In preclinical drug development, phenoxyacetamide derivatives are frequently investigated for their neuroactive and pharmacological properties.

Because PMAP lacks ionizable amine or carboxylic acid groups at physiological pH, it exhibits poor aqueous solubility. Attempting to dose such lipophilic small molecules in simple aqueous buffers inevitably leads to precipitation, resulting in erratic absorption, pulmonary embolisms (if given IV), or complete loss of bioavailability. This application note provides a self-validating, step-by-step framework for formulating and dosing PMAP in rodent models, ensuring compliance with Institutional Animal Care and Use Committee (IACUC) standards while maintaining pharmacokinetic (PK) integrity.

Formulation Strategies & Vehicle Selection

The selection of a dosing vehicle must balance the solubility requirements of the API with the physiological tolerance of the animal.

• For Intravenous (IV) / Intraperitoneal (IP) Dosing: We utilize a co-solvent system comprising 5% DMSO, 40% PEG400, 5% Tween 80, and 50% Saline .

  • Causality: DMSO acts as the primary solvent to disrupt the stable crystal lattice of the lipophilic amide. However, DMSO must be strictly capped at ≤5% v/v to prevent localized tissue necrosis and hemolysis[1]. PEG400 and Tween 80 act as miscible co-solvents and surfactants, respectively, preventing the drug from crashing out of solution upon dilution in the aqueous bloodstream.

• For Oral (PO) Dosing: We utilize a homogenous suspension of 0.5% Methylcellulose (MC) with 0.1% Tween 80 .

  • Causality: While PEG400 is an excellent solubilizer, administering high concentrations (>15–50%) via oral gavage exerts a profound osmotic effect that significantly accelerates small intestinal liquid transit time[2],[3]. This artificially alters the absorption kinetics of the drug. A uniform methylcellulose suspension avoids this physiological artifact.

Formulation Decision Workflow

Decision tree for formulating the lipophilic PMAP compound for in vivo administration.

Table 1: Standardized Formulation Matrices for PMAP

Route	Target Concentration	Vehicle Composition (v/v)	Preparation Method	Stability
IV / IP	1.0 - 5.0 mg/mL	5% DMSO / 40% PEG400 / 5% Tween 80 / 50% Saline	Sequential solubilization	24 hours (Room Temp)
PO	5.0 - 20.0 mg/mL	0.5% Methylcellulose / 0.1% Tween 80 in Water	Trituration & homogenization	7 days (4°C, requires vortexing)

Step-by-Step Formulation Protocols

Systemic Solution (IV/IP) Preparation

Note: Reagents must be added in the exact order specified to prevent irreversible precipitation.

• Weighing: Accurately weigh the required mass of PMAP API into a sterile glass vial.

• Primary Solubilization: Add the calculated volume of DMSO (5% of final volume). Vortex vigorously for 2 minutes until the powder is fully dissolved into a clear liquid.

• Co-solvent Addition: Add PEG400 (40% of final volume). Vortex for 1 minute.

• Surfactant Addition: Add Tween 80 (5% of final volume). Sonicate the mixture in a water bath at 37°C for 5 minutes.

• Aqueous Dilution: Dropwise, add 0.9% Normal Saline (50% of final volume) while continuously vortexing.

• Validation Checkpoint: Centrifuge a 100 µL aliquot of the final formulation at 10,000 × g for 5 minutes. The absence of a pellet confirms a true thermodynamic solution rather than a metastable suspension. If a pellet forms, the concentration exceeds the solubility limit; discard and reformulate at a lower target concentration.

Enteral Suspension (PO) Preparation

• Wetting: Weigh the PMAP API into a glass mortar. Add the calculated volume of Tween 80 (0.1% of final volume) directly to the powder. Triturate with a pestle to form a uniform, wetted paste.

• Suspending: Gradually add 0.5% Methylcellulose solution in small geometric proportions, triturating constantly to ensure a homogenous particle distribution.

• Validation Checkpoint: Transfer to a vial and let sit for 10 minutes. If rapid settling or caking occurs, the particle size is too large. Subject the suspension to probe sonication (30 seconds on/off cycles on ice) to achieve a uniform micro-suspension.

In Vivo Dosing & Administration Guidelines

Strict adherence to maximum administration volumes is critical for animal welfare and scientific reproducibility. Excessive volumes can lead to vascular overload (IV), painful ulcerations (IP), or pulmonary aspiration (PO)[1],[4].

Table 2: IACUC-Compliant Maximum Administration Volumes[5],[1],[6]

Species	Route	Best Practice Volume	Absolute Maximum Volume	Recommended Needle Gauge
Mouse (20-25g)	IV (Bolus)	5 mL/kg	5 mL/kg	27G - 30G
IP	10 mL/kg	20 mL/kg	25G - 27G
PO (Gavage)	10 mL/kg	20 mL/kg	20G - 22G (Bulb-tipped)
Rat (250-300g)	IV (Bolus)	5 mL/kg	5 mL/kg	24G - 26G
IP	5 mL/kg	10 mL/kg	23G - 25G
PO (Gavage)	10 mL/kg	20 mL/kg	16G - 18G (Bulb-tipped)

Intravenous (Tail Vein) Injection Protocol

• Preparation: Warm the rodent in a temperature-controlled chamber (37°C) for 5–10 minutes to induce vasodilation of the lateral tail veins.

• Restraint: Secure the animal in a well-ventilated restraint tube.

• Injection: Swab the tail with 70% ethanol. Insert the needle (bevel up) at a shallow 10° angle into the lateral vein, starting at the distal third of the tail.

• Validation Checkpoint: Inject the PMAP solution at a slow, constant rate. Self-Validation: If resistance is felt or a subcutaneous bleb forms, the vein has been missed. Stop immediately, withdraw, and attempt proximal to the initial site.

Oral Gavage (PO) Protocol

• Measurement: Measure the gavage needle from the animal's oral cavity to the xiphoid process (last rib) to ensure proper depth[5].

• Restraint: Manually restrain the animal by the scruff to immobilize the head and align the esophagus vertically.

• Administration: Pass the bulb-tipped needle over the tongue and down the esophagus. Do not force the needle.

• Validation Checkpoint: Once inserted, the animal should not exhibit gasping or cyanosis. Administer the suspension smoothly. If fluid refluxes into the oral cavity, halt administration immediately to prevent aspiration pneumonia.

Pharmacokinetic (PK) Sampling Workflow

To generate robust PK profiles (Cmax, Tmax, AUC, Half-life), serial blood sampling is required. Non-terminal blood collection is strictly limited to 1% of the animal's body weight per collection, or 1.5% total over a 14-day period[5].

Step-by-step in vivo pharmacokinetic (PK) sampling and bioanalytical workflow.

Blood Collection & Processing Steps:

• Sampling: At designated timepoints (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hrs), collect 50–100 µL of blood via the lateral saphenous vein or tail snip into K2-EDTA coated microtainers[5].

• Plasma Separation: Invert the tubes gently 5 times. Centrifuge at 3,000 × g for 10 minutes at 4°C.

• Extraction: Transfer the plasma supernatant to a clean 96-well plate. Add 3 volumes of cold Acetonitrile (containing an internal standard) to precipitate plasma proteins.

• Analysis: Centrifuge the plate at 4,000 × g for 15 minutes. Inject the clear supernatant into an LC-MS/MS system for PMAP quantification.

References

• Polyethylene glycol 400 (PEG400) affects the systemic exposure of oral drugs based on multiple mechanisms: taking berberine as an example. ResearchGate.

• The Effect of Polyethylene Glycol 400 on Gastrointestinal Transit: Implications for the Formulation of Poorly-Water Soluble Drugs. ResearchGate.

• Administration of Substances: Maximum Volumes and Other Recommendations. Wayne State University IACUC.

• IACUC Standard Procedures for Rodents. University of Louisville.

• Administration Of Drugs and Experimental Compounds in Mice and Rats. Boston University Office of Research.

Sources

• 1. Administration of Substances: Maximum Volumes and Other Recommendations [research.wayne.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Substance Administration - Recommended Volumes (Informational Sheet) | Vertebrate Animal Research - Office of the Vice President for Research | The University of Iowa [animal.research.uiowa.edu]
• 5. louisville.edu [louisville.edu]

Application Notes and Protocols for Cell Viability Assays Using Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Expanding Role of Pyrrolidine Scaffolds in Drug Discovery

The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, is a cornerstone in medicinal chemistry, celebrated for its prevalence in natural products and its versatility as a synthetic scaffold.[1][2][3] Its non-planar, sp³-hybridized nature allows for the exploration of three-dimensional chemical space, a critical factor for achieving target selectivity and favorable pharmacological profiles.[1][2] Pyrrolidine derivatives have demonstrated a remarkable breadth of biological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[1][4]

This document provides a comprehensive guide for researchers investigating the biological effects of a specific derivative, Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- (CAS No. 220998-02-1). While specific data on this compound is emerging, the principles and protocols outlined herein are designed to provide a robust framework for assessing its impact on cell viability and elucidating its potential mechanism of action. As a Senior Application Scientist, this guide is structured to not only provide step-by-step instructions but also to instill a deeper understanding of the causality behind experimental choices.

Part 1: Foundational Principles of Cell Viability Assays

Cell viability assays are fundamental tools in drug discovery and toxicology. They measure the overall health of a cell population and can indicate cytotoxicity, cytostaticity, or a lack of effect of a test compound. The choice of assay depends on the suspected mechanism of action of the compound.

Metabolic Activity-Based Assays: A Proxy for Viability

A common approach to assessing cell viability is to measure the metabolic activity of a cell population. Healthy, proliferating cells exhibit high metabolic rates, which decline upon cell death.

Tetrazolium Salt-Based Assays (MTT, XTT, WST-1): These colorimetric assays rely on the reduction of a tetrazolium salt by mitochondrial dehydrogenases in viable cells to a colored formazan product. The intensity of the color is directly proportional to the number of viable cells. The MTT assay is a widely used method for evaluating the cytotoxicity of pyrrolidine derivatives.[5][6]

Resazurin (alamarBlue)-Based Assays: This fluorometric or colorimetric assay utilizes the reduction of non-fluorescent resazurin to the highly fluorescent resorufin by metabolically active cells. This assay is generally more sensitive and less prone to interference than tetrazolium-based assays.

Cell Proliferation Assays

These assays directly measure the rate of cell division. A reduction in proliferation can indicate either cell cycle arrest or cell death.

Cytotoxicity and Apoptosis Assays

When a compound is found to reduce cell viability, the next logical step is to determine the mode of cell death.

Annexin V/Propidium Iodide (PI) Staining: This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis. PI is a fluorescent nucleic acid stain that can only enter cells with compromised membranes, a hallmark of late apoptosis and necrosis.

Caspase Activity Assays: Caspases are a family of proteases that play a central role in the execution phase of apoptosis. Measuring the activity of specific caspases (e.g., caspase-3, -7, -8, -9) can confirm an apoptotic mechanism.

Part 2: Experimental Design and Workflow

A logical and well-designed experimental workflow is critical for obtaining reliable and interpretable data.

Caption: Experimental workflow for assessing the cellular effects of a novel compound.

Part 3: Detailed Protocols

The following protocols are provided as a starting point and should be optimized for your specific cell lines and experimental conditions.

Protocol 1: MTT Assay for Cytotoxicity Screening

This protocol is a standard method for assessing the metabolic activity of cells as an indicator of viability.[6]

Materials:

• Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-

• Cell line of interest (e.g., MCF-7 breast cancer cells, as many pyrrolidine derivatives show activity in this line[5][7])

• Complete cell culture medium

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization buffer (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- in complete medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle control (e.g., DMSO) and untreated control wells. Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the results and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Parameter	Recommended Range
Cell Seeding Density	5,000 - 10,000 cells/well
Compound Concentration	Logarithmic dilutions (e.g., 0.1 µM to 100 µM)
Incubation Time	24, 48, 72 hours
MTT Incubation	2-4 hours
Absorbance Wavelength	570 nm

Protocol 2: Annexin V/PI Staining for Apoptosis Detection

This protocol allows for the differentiation between viable, apoptotic, and necrotic cells.

Materials:

• Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-

• Cell line of interest

• 6-well cell culture plates

• Annexin V-FITC/PI Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- at concentrations around the determined IC50 for the desired time.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge and wash the cells with cold PBS.

• Staining: Resuspend the cells in 1X binding buffer provided in the kit. Add Annexin V-FITC and PI solution and incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

• Data Interpretation:

  • Annexin V-negative, PI-negative: Viable cells

  • Annexin V-positive, PI-negative: Early apoptotic cells

  • Annexin V-positive, PI-positive: Late apoptotic/necrotic cells

  • Annexin V-negative, PI-positive: Necrotic cells

Part 4: Potential Mechanisms of Action and Further Investigations

The broad family of pyrrolidine derivatives exhibits a variety of cellular mechanisms. Understanding these can guide further experiments.

Caption: Potential mechanisms of action for pyrrolidine derivatives.

Based on literature for related compounds, Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- could potentially:

• Induce Apoptosis: Many pyrrolidine derivatives have been shown to induce apoptosis in cancer cells.[7] Further investigation into the intrinsic (mitochondrial) and extrinsic (death receptor) pathways of apoptosis is warranted.

• Disrupt the Cytoskeleton: Some pyrrolidine compounds interfere with actin or tubulin dynamics, leading to cell cycle arrest and apoptosis.[7][8][9] Immunofluorescence staining for α-tubulin and F-actin can visualize these effects.

• Induce Oxidative Stress: Certain pyrrolidine derivatives can induce the production of reactive oxygen species (ROS), leading to oxidative stress and subsequent cell death, potentially through autophagy.[10]

Conclusion

This application note provides a comprehensive framework for evaluating the effects of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- on cell viability. By employing a systematic approach that begins with broad screening and progresses to more detailed mechanistic studies, researchers can effectively characterize the biological activity of this novel compound. The provided protocols and insights into potential mechanisms of action are intended to serve as a valuable resource for scientists in drug discovery and development.

References

• Design, synthesis, and mechanism of action of 2-(3-hydroxy-5-methoxyphenyl)-6-pyrrolidinylquinolin-4-one as a potent anticancer lead - PMC. (URL: )
• Pyrrolidine Derivative Targets Actin Cytoskeleton in MCF-7 Breast Cancer Cells. (URL: )
• The Pyrrolidine Scaffold: A Comprehensive Technical Guide to its Biological Activity in Drug Discovery - Benchchem. (URL: )
• Design, synthesis, and mechanism of action of 2-(3-hydroxy-5-methoxyphenyl)-6-pyrrolidinylquinolin-4-one as a potent anticancer lead - PubMed. (URL: )
• (PDF) Investigation of antioxidant activity and effect on cell viability of pyrrolidine compounds in MCF-7 (breast cancer) and DLD-1 (colon cancer)
• Pyrrolidine Derivatives: A Comparative Analysis of Biological Activities - Benchchem. (URL: )
• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. (URL: )
• Recent insights about pyrrolidine core skeletons in pharmacology - PMC. (URL: )
• Recent insights about pyrrolidine core skeletons in pharmacology - Frontiers. (URL: )
• Pyrrolidine SS13 induces oxidative stress and autophagy-mediated cell death in colorectal cancer cells - PubMed. (URL: )
• Synthesis and biological evaluation of a 2-aryl polyhydroxylated pyrrolidine alkaloid-based library - PubMed. (URL: )
• Synthesis and biological activity of hydroxybenzylidenyl pyrrolidine-2,5-dione derivatives as new potent inhibitors of tyrosinase - MedChemComm (RSC Publishing). (URL: )
• Recent insights about pyrrolidine core skeletons in pharmacology - ResearchG

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent insights about pyrrolidine core skeletons in pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. scholarship.depauw.edu [scholarship.depauw.edu]
• 8. Design, synthesis, and mechanism of action of 2-(3-hydroxy-5-methoxyphenyl)-6-pyrrolidinylquinolin-4-one as a potent anticancer lead - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Design, synthesis, and mechanism of action of 2-(3-hydroxy-5-methoxyphenyl)-6-pyrrolidinylquinolin-4-one as a potent anticancer lead - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pyrrolidine SS13 induces oxidative stress and autophagy-mediated cell death in colorectal cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Preparation, Handling, and Cryogenic Storage of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- Stock Solutions in DMSO

Audience: Researchers, Analytical Chemists, and Drug Development Professionals Compound: Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- (Formula: C₁₃H₁₇NO₃ | MW: 235.28 g/mol )

Physicochemical Profiling & Solvation Thermodynamics

Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- is a highly lipophilic small molecule characterized by an amide linkage connecting a pyrrolidine ring to a 2-methoxyphenoxy moiety. The absence of ionizable functional groups at physiological pH renders this compound inherently hydrophobic, presenting significant solubility challenges in aqueous media.

To overcome this thermodynamic barrier, anhydrous Dimethyl Sulfoxide (DMSO) is the universal solvent of choice. DMSO’s high dielectric constant (ε ≈ 47) and strong dipole moment efficiently solvate the compound by forming robust dipole-dipole interactions with the amide carbonyl and ether oxygens. Understanding this solvation mechanism is critical: any disruption to this microenvironment—such as water ingress—will rapidly decrease the solvent's lipophilic capacity, leading to thermodynamic precipitation and compromised assay integrity[1].

Volumetric & Gravimetric Parameters

To ensure absolute precision in high-throughput screening or cellular assays, stock solutions must be prepared gravimetrically. The table below summarizes the exact volume of anhydrous DMSO required to achieve standard molarities based on the initial mass of the compound.

Table 1: Dilution Matrix for Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- (MW: 235.28 g/mol )

Target Concentration	Volume of DMSO for 1.0 mg	Volume of DMSO for 5.0 mg	Volume of DMSO for 10.0 mg
10 mM	425.0 µL	2125.1 µL	4250.3 µL
20 mM	212.5 µL	1062.6 µL	2125.1 µL
50 mM	85.0 µL	425.0 µL	850.1 µL

Note: Always calculate the final volume based on the exact mass recorded on an analytical balance (±0.01 mg), rather than assuming the vendor's stated vial mass is absolute.

Self-Validating Preparation Protocol

As a Senior Application Scientist, I mandate that every protocol must be a self-validating system. This methodology incorporates built-in Quality Control (QC) checkpoints to guarantee that the final stock solution is homogeneous, sterile, and thermodynamically stable.

Phase 1: Environmental Control & Gravimetry

• Thermal Equilibration: Before opening, allow the sealed compound vial to equilibrate to room temperature in a desiccator for at least 30 minutes.

  • Causality: Opening a cold vial causes immediate condensation of atmospheric moisture onto the powder. Water introduced at this stage will irreversibly compromise the long-term stability of the DMSO stock[1].

• Gravimetric Transfer: Weigh the required mass using an analytical balance and transfer it to a sterile, static-free amber glass vial or low-bind microcentrifuge tube.

Phase 2: Solvation & Kinetic Dispersion

• Solvent Addition: Add the calculated volume of Anhydrous, Molecular Biology Grade DMSO (≥99.9% purity, ≤0.005% water).

• Kinetic Dispersion: Vortex the solution vigorously for 60 seconds. If dissolution is incomplete, apply mild sonication in a water bath (37°C) for 5 minutes.

  • Causality: Sonication provides the kinetic energy required to overcome the endothermic lattice energy of the solid crystal, driving it into a solvated state.

Phase 3: Quality Control Validation (Self-Validation Check)

• Optical Inspection: Hold the vial against a dark background and illuminate it laterally. The absence of the Tyndall effect (light scattering) confirms the lack of sub-visible particles.

• Centrifugation Check: Centrifuge a 50 µL test aliquot at 10,000 × g for 5 minutes.

  • Validation: If a microscopic pellet forms, solvation is incomplete. Re-sonicate the primary stock until the centrifugation check yields no pellet.

Phase 4: Cryogenic Storage & Inerting

• Aliquoting: Divide the validated stock into single-use aliquots (e.g., 20–50 µL) in amber vials[2].

  • Causality: DMSO is inherently bactericidal, so sterile filtration is rarely necessary unless mandated by highly sensitive primary cell cultures[3]. Aliquoting prevents repeated freeze-thaw cycles, which introduce temperature gradients that draw in moisture[2].

• Inert Gas Purge: Gently purge the headspace of each vial with Argon or Nitrogen gas before sealing.

• Storage: Store immediately at -20°C (short-term) or -80°C (long-term)[2].

Fig 1. Self-validating workflow for the preparation and cryogenic storage of DMSO stock solutions.

Mechanistic Insights: The Causality of Degradation

Why is rigorous environmental control so critical? DMSO is notoriously hygroscopic. A study monitoring over 7,200 compounds stored in DMSO at room temperature revealed that the probability of observing the intact compound dropped to just 52% after one year due to degradation and precipitation[4].

For Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-, water ingress has two deleterious mechanisms:

• Thermodynamic Precipitation: As water content in the DMSO increases, the solvent's dielectric constant shifts, drastically lowering the solubility limit of the lipophilic compound and causing it to crash out of solution.

• Chemical Degradation: Although the amide bond is generally stable, the presence of water in the microenvironment can facilitate slow nucleophilic attack and hydrolysis over extended periods, destroying the active pharmacophore[4].

Fig 2. Mechanistic pathways of compound degradation and precipitation due to solvent mismanagement.

In Vitro Application: Aqueous Transition Strategy

When transitioning this lipophilic compound from a 100% DMSO stock to an aqueous physiological buffer (e.g., cell culture media), the sudden drop in solvent lipophilicity can cause the compound to form micro-precipitates. To prevent this, employ a kinetic dilution strategy :

• Pre-warming: Warm the aqueous media to 37°C to increase the thermodynamic solubility limit of the system.

• Stepwise Addition: Never add the DMSO stock directly to the final assay volume. Instead, create an intermediate dilution (e.g., 1:10 in media), vortex immediately, and then dilute to the final concentration[5].

• Vortexing: Add the DMSO stock dropwise into the vortexing media to ensure instantaneous kinetic dispersion, preventing localized zones of high compound concentration that trigger nucleation.

Troubleshooting Matrix

Table 2: Diagnostic and Corrective Actions for Stock Preparation

Observation	Mechanistic Cause	Corrective Action / Prevention
Compound fails to dissolve in DMSO	Endothermic solvation barrier or local saturation.	Apply mild sonication (water bath, 37°C) for 5-10 minutes; ensure DMSO is strictly anhydrous.
Precipitation upon dilution in aqueous media	Rapid shift in dielectric constant causing thermodynamic supersaturation.	Perform stepwise dilution[5]; warm media to 37°C prior to addition; maintain final DMSO <0.5%[3].
Loss of compound efficacy over time	Amide hydrolysis or degradation driven by water ingress during storage.	Store in single-use aliquots at -80°C[2]; purge vials with Argon before sealing; avoid room temperature storage[4].
Cytotoxicity in negative control wells	Final DMSO concentration exceeds cellular tolerance thresholds.	Ensure final assay DMSO concentration is strictly ≤0.5% (ideally ≤0.1%)[3].

References

• Automating Compound Management Systems - Drug Discovery and Development | Source: drugdiscoverytrends.com | 1

• Compound Handling Instructions - MCE | Source: medchemexpress.cn | 3

• Ethoxysanguinarine DMSO stock solution preparation and storage - Benchchem | Source: benchchem.com |5

• The Effect of Room-Temperature Storage on the Stability of Compounds in DMSO | Source: researchgate.net | 4

• Compound Management - Selvita | Source: selvita.com | 2

Sources

• 1. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 2. selvita.com [selvita.com]
• 3. medchemexpress.cn [medchemexpress.cn]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Catalytic Coupling Methods for Synthesizing 1-[2-(2-methoxyphenoxy)acetyl]pyrrolidine

Introduction & Scientific Context

The molecule 1-[2-(2-methoxyphenoxy)acetyl]pyrrolidine is an aryloxyacetamide derivative. Compounds containing this structural motif are highly valued in medicinal chemistry, frequently serving as intermediates for nootropic agents (e.g., piracetam analogs) and modulators of the central nervous system.

Historically, the synthesis of this amide bond relied on stoichiometric coupling reagents such as EDC/HOBt or the conversion of 2-(2-methoxyphenoxy)acetic acid to its corresponding acyl chloride. While effective, these methods suffer from poor atom economy and generate massive amounts of chemical waste (high E-factor), making them unsuitable for sustainable scale-up.

Modern synthetic paradigms have shifted toward direct catalytic amidation . By utilizing early transition metals or main-group Lewis acids, unactivated carboxylic acids and amines can be coupled directly. This application note details two state-of-the-art catalytic protocols—Zirconium(IV) catalysis and Boronic Acid catalysis—explaining the mechanistic causality and providing self-validating workflows for drug development professionals.

Mechanistic Causality & Catalyst Selection

The direct condensation of 2-(2-methoxyphenoxy)acetic acid and pyrrolidine at room temperature merely yields an unreactive ammonium carboxylate salt. To overcome the high activation energy required for dehydration without stoichiometric reagents, catalytic intervention is required.

Zirconium-Catalyzed Direct Amidation (Group IV)

Zirconium(IV) chloride ( ZrCl4​ ) is a highly oxophilic Lewis acid. When introduced to the carboxylic acid, it rapidly hydrolyzes and coordinates to form discrete, air-stable dodecanuclear zirconium oxo clusters (ZrOC), such as [Zr6​(OH)4​O4​(OOCR)12​]2 .

• Causality of Moisture Tolerance: Unlike traditional Lewis acids that are poisoned by the water byproduct of amidation, ZrOCs are thermodynamically stable in the presence of water. This eliminates the need for Dean-Stark apparatuses or molecular sieves .

• Kinetic Profile: The reaction exhibits a positive rate dependence on the amine. A second equivalent of pyrrolidine acts as a crucial proton shuttle during the rate-determining C–O bond cleavage step.

Caption: Mechanistic cycle of Zr-catalyzed direct amidation.

Boronic Acid-Catalyzed Amidation (Main Group)

An alternative green approach utilizes 5-methoxy-2-iodophenylboronic acid (MIBA). The boronic acid reacts with the carboxylic acid to form a transient monoacyl borate (mixed anhydride), which is highly susceptible to nucleophilic attack by pyrrolidine .

• Causality of Moisture Sensitivity: The monoacyl borate intermediate is easily hydrolyzed. Furthermore, water accumulation converts the boronic acid into inactive boroxines. Therefore, the strict inclusion of activated 4Å molecular sieves is a non-negotiable mechanistic requirement for this pathway.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems, incorporating In-Process Controls (IPC) to ensure empirical trustworthiness at each stage of the workflow.

Protocol A: Zirconium-Catalyzed Amidation (Moisture-Tolerant)

Objective: Synthesize 1-[2-(2-methoxyphenoxy)acetyl]pyrrolidine using 10 mol% ZrCl4​ .

• Substrate Preparation: To a 50 mL round-bottom flask, add 2-(2-methoxyphenoxy)acetic acid (1.82 g, 10.0 mmol). Suspend in 20 mL of toluene.

• Amine Addition: Add pyrrolidine (1.0 mL, 12.0 mmol, 1.2 equiv).

  • Causality: A 0.2 equiv excess is used because pyrrolidine is volatile (bp 87 °C) and acts as a proton shuttle in the transition state.

• Catalyst Introduction: Add anhydrous ZrCl4​ (0.23 g, 1.0 mmol, 10 mol%). The mixture will form a suspension as the ZrOC active species generates in situ.

• Thermal Activation: Equip the flask with a standard reflux condenser (no desiccant needed). Heat the mixture to 110 °C for 24 hours.

• In-Process Control (IPC) Validation: After 20 hours, withdraw a 50 µL aliquot. Dilute in 1 mL EtOAc, wash with 0.5 mL 1M HCl, and spot on a silica TLC plate (Eluent: EtOAc/Hexane 1:1).

  • Validation Readout: The reaction is complete when the UV-active acid spot ( Rf​≈0.1 ) disappears, replaced by a new UV-active amide spot ( Rf​≈0.45 ).

• Workup: Cool to room temperature. Dilute with EtOAc (30 mL). Wash sequentially with saturated aqueous NaHCO3​ (2 × 20 mL) to purge unreacted acid, and 1M HCl (20 mL) to remove excess pyrrolidine. The Zr catalyst precipitates and partitions into the aqueous phase.

• Final Validation: Dry the organic layer over Na2​SO4​ , filter, and concentrate. Confirm structural integrity via 1H NMR ( CDCl3​ ): Validate the disappearance of the broad -COOH peak (~10.5 ppm) and the emergence of pyrrolidine multiplets (3.4–3.6 ppm, 4H, N-CH2​ ; 1.8–2.0 ppm, 4H, C-CH2​ ).

Caption: Workflow for Zr-catalyzed synthesis of 1-[2-(2-methoxyphenoxy)acetyl]pyrrolidine.

Protocol B: MIBA-Catalyzed Amidation (Moisture-Sensitive)

Objective: Ambient-temperature synthesis using 5-methoxy-2-iodophenylboronic acid.

• Desiccant Preparation: Flame-dry a 50 mL flask containing 2.0 g of activated 4Å molecular sieves. Cool under argon.

• Reagent Loading: Add 2-(2-methoxyphenoxy)acetic acid (1.82 g, 10.0 mmol) and MIBA (0.28 g, 1.0 mmol, 10 mol%). Dissolve in 20 mL of anhydrous dichloromethane (DCM).

• Amine Addition: Add pyrrolidine (0.71 g, 10.0 mmol, 1.0 equiv).

  • Causality: Strict 1:1 stoichiometry is enforced here. Excess aliphatic amine will irreversibly coordinate to the empty p-orbital of the boron center, poisoning the catalyst.

• Reaction: Stir at 25 °C for 24 hours.

• IPC Validation: Monitor via HPLC. The molecular sieves will visibly clump as they absorb the stoichiometric water byproduct, providing a physical validation of reaction progression.

• Workup: Filter the mixture through a Celite pad to remove the sieves. Wash the filtrate with 1M NaOH (removes the boronic acid catalyst and unreacted starting material), followed by 1M HCl. Concentrate in vacuo.

Quantitative Data Presentation

The table below summarizes the efficiency, sustainability, and operational parameters of the described catalytic methods against traditional baselines .

Parameter	Thermal Amidation	EDC/HOBt Coupling	ZrCl₄ Catalysis (Protocol A)	MIBA Catalysis (Protocol B)
Catalyst/Reagent Loading	None	1.2 equiv (Stoichiometric)	10 mol%	10 mol%
Temperature	> 160 °C	25 °C	110 °C	25 °C
Water Scavenging	Dean-Stark Trap	Not required	Not required	4Å Molecular Sieves
Reaction Time	48 h	12 h	24 h	24 h
Typical Yield	< 20% (Degradation)	85 - 90%	92 - 95%	80 - 88%
E-Factor (Waste Metric)	Low	High (Urea byproducts)	Very Low	Low

References

• Lundberg, H.; Tinnis, F.; Zhang, J.; Algarra, A. G.; Himo, F.; Adolfsson, H. "Mechanistic Elucidation of Zirconium-Catalyzed Direct Amidation." Journal of the American Chemical Society, 2017.[Link]

• Zheng, P.; et al. "Mechanism Insight into Direct Amidation Catalyzed by Zr Salts: Evidence of Zr Oxo Clusters as Active Species." Inorganic Chemistry, 2024.[Link]

• Sabatini, M. T.; Boulton, L. T.; Sneddon, H. F.; Sheppard, T. D. "A Green Chemistry Perspective on Catalytic Amide Bond Formation." Nature Catalysis, 2019.[Link]

• Gernigon, N.; Al-Zoubi, R. M.; Hall, D. G. "Direct amidation of carboxylic acids catalyzed by ortho-iodo arylboronic acids." Chemical Communications, 2012.[Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Poor Aqueous Solubility of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-

Welcome to the Application Scientist Support Center. This guide is designed for drug development professionals and researchers encountering precipitation, erratic assay results, or poor bioavailability when working with Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- .

Below, we deconstruct the physicochemical root causes of this compound's insolubility and provide self-validating, step-by-step troubleshooting workflows.

Structural Triage & Causality Analysis (The "Why")

Before attempting to force a compound into solution, we must understand its molecular behavior. Approximately 40-45% of newly discovered chemical entities fail in development due to poor water solubility, classifying them as BCS Class II (low solubility, high permeability) molecules[1][2].

Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- is a classic example of this challenge.

• High Lipophilicity: The molecule is dominated by a hydrophobic pyrrolidine ring and a bulky 2-methoxyphenoxy group.

• Lack of Ionizability: The acetyl linker forms an amide bond with the pyrrolidine nitrogen. Because the nitrogen's lone pair is delocalized into the carbonyl pi-system, it is strictly non-basic.

The Causality: Because the molecule lacks an ionizable center within the physiological pH range, conventional pH-adjustment or salt-formation strategies will fail. Solubilization must rely on disrupting hydrophobic interactions via co-solvency, inclusion complexation, or lipid-based dispersion[3][4].

Diagnostic FAQs

Q: I tried lowering the assay buffer pH to 2.0 to protonate the pyrrolidine ring, but the compound still precipitated. Why? A: As an amide, the pyrrolidine nitrogen is not basic. Adjusting the pH does not induce ionization or create a soluble salt. You must abandon pH manipulation and rely on non-ionic solubilization methods like solvent blending (co-solvency) to reduce the interfacial tension between the aqueous media and the hydrophobic solute[1][5].

Q: My in vitro cell assay requires <0.5% DMSO to avoid cytotoxicity, but the compound crashes out upon dilution into the media. What is the best alternative? A: Direct dilution from a 100% DMSO stock into aqueous media causes a "solvent shift," rapidly dropping the solubility capacity and forcing the lipophilic drug to precipitate. To prevent this, utilize a cyclodextrin inclusion complex (like HP-β-CD), which shields the lipophilic moiety from the water while remaining highly cell-compatible[2].

Q: We are moving to in vivo oral dosing in mice. Can we just suspend it in 0.5% Methylcellulose? A: No. Given its high lipophilicity, a simple suspension will likely result in erratic and incomplete absorption, leading to low bioavailability[2]. For high-dose oral administration, transitioning to a Self-Microemulsifying Drug Delivery System (SMEDDS) is required to maintain the drug in a solubilized state within the GI tract[3].

Solubilization Strategy Matrix

Use the following quantitative matrix to select the appropriate formulation strategy based on your experimental constraints.

Strategy	Mechanism of Action	Recommended Excipients	Max Tolerated Conc. (In Vitro)	Best Application
Co-solvency	Reduces interfacial tension between aqueous media and hydrophobic solute[1].	DMSO, PEG 400, Propylene Glycol	< 0.5% (DMSO)	High-throughput screening, biochemical assays.
Inclusion Complexation	Encapsulates the lipophilic 2-methoxyphenoxy moiety within a hydrophobic cavity[2].	HP-β-CD, Captisol® (SBE-β-CD)	Up to 20% w/v	Cell-based assays, IV dosing, low-dose oral.
Lipid-Based (SMEDDS)	Spontaneously forms oil-in-water microemulsions upon aqueous dilution[3].	Labrasol, Tween 80, Capryol 90	N/A (Toxicity varies by lipid)	In vivo oral pharmacokinetics (high dose).

Experimental Workflows & Decision Trees

Decision tree for selecting a solubilization strategy based on assay type.

Validated Experimental Protocols

Self-Validating Protocol: Thermodynamic Solubility via HP-β-CD Complexation

Objective: To determine the maximum solubilized concentration of the compound in a biocompatible cyclodextrin matrix. Causality: We use a 24-hour equilibration period at 37°C to ensure we are measuring thermodynamic solubility (the absolute equilibrium capacity of the cyclodextrin cavity) rather than kinetic solubility (which can artificially spike and then crash).

Step-by-Step Methodology:

• Vehicle Preparation: Prepare a 20% (w/v) solution of Hydroxypropyl-β-Cyclodextrin (HP-β-CD) in 1X PBS (pH 7.4).

• Spiking (The Control System): Prepare two parallel vials.

  • Vial A (Test): Add 5 mg of solid Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- to 1 mL of the HP-β-CD vehicle.

  • Vial B (Blank Control): Add 5 mg of the compound to 1 mL of pure 1X PBS.

• Equilibration: Seal both vials and agitate on a thermoshaker at 37°C, 500 RPM for exactly 24 hours.

• Phase Separation: Centrifuge both vials at 10,000 x g for 15 minutes to pellet undissolved compound. Carefully extract the supernatant without disturbing the pellet.

• Validation & Quantification: Dilute the supernatants 1:10 in the mobile phase and analyze via HPLC-UV against a known standard curve.

Self-Validation Check: The protocol is validated if the HPLC peak area of Vial A (Test) is exponentially higher than Vial B (Control). If Vial A ≈ Vial B, the inclusion complexation has failed, indicating the cyclodextrin cavity size is incompatible with the 2-methoxyphenoxy conformation, and a lipid-based approach (SMEDDS) must be utilized[2][3].

Step-by-step workflow for thermodynamic solubility screening via complexation.

References

• A Review: Solubility Enhancement of Poorly Water Soluble Drug. International Journal of Pharmaceutical Research and Applications (IJPRA). 1

• Solubility enhancement of poorly water soluble drugs: A review. ResearchGate. 2

• Solubility Enhancement of Poorly Water Soluble Drugs A Review. International Journal of Trend in Scientific Research and Development (IJTSRD). 5

• Review on Solubility Enhancement Techniques for Poorly Soluble Drugs. Auctores (J. Pharmaceutics and Pharmacology Research). 3

• SOLUBILITY ENHANCEMENT TECHNIQUES OF POORLY WATER-SOLUBLE DRUGS. International Journal of Creative Research Thoughts (IJCRT). 4

Sources

• 1. ijprajournal.com [ijprajournal.com]
• 2. researchgate.net [researchgate.net]
• 3. Review on Solubility Enhancement Techniques for Poorly Soluble Drugs | Auctores [auctoresonline.org]
• 4. ijcrt.org [ijcrt.org]
• 5. ijtsrd.com [ijtsrd.com]

optimizing reaction yield for Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- synthesis

Welcome to the technical support center for the synthesis of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-, a key intermediate in various research and development applications. This guide is designed for professionals in the fields of chemistry and drug development, providing in-depth troubleshooting advice, frequently asked questions, and optimized protocols to enhance reaction yield and purity. Our approach is grounded in established chemical principles and validated through extensive laboratory experience.

I. Overview of the Synthesis

The synthesis of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- is a standard amide bond formation reaction. It involves the coupling of 2-methoxyphenoxyacetic acid with pyrrolidine. While conceptually straightforward, achieving high yield and purity requires careful control over several experimental parameters, including the choice of coupling agent, solvent, temperature, and purification strategy. This guide will walk you through these critical aspects to help you optimize your experimental outcomes.

II. Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-?

A1: The most prevalent method is the activation of the carboxylic acid (2-methoxyphenoxyacetic acid) followed by nucleophilic acyl substitution by the amine (pyrrolidine). This is typically achieved using a coupling agent. Common strategies include:

• Carbodiimide-based coupling: Using reagents like N,N'-Dicyclohexylcarbodiimide (DCC) or N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC), often with an additive like 1-Hydroxybenzotriazole (HOBt) to minimize side reactions and epimerization (though not a concern here).

• Phosphonium or Uronium salt-based coupling: Reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) are highly efficient and lead to rapid amide bond formation.[1]

• Acid Chloride Formation: Converting the carboxylic acid to an acid chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride, followed by reaction with pyrrolidine. This method is robust but can be harsh and may not be suitable for sensitive substrates.

Q2: How do I choose the right coupling agent for this reaction?

A2: The choice of coupling agent depends on factors like desired reaction time, cost, and ease of byproduct removal.

• For routine, small-scale synthesis: EDC/HOBt is a reliable and cost-effective choice. The byproducts are generally water-soluble, simplifying the workup.

• For high-throughput or difficult couplings: HATU or HBTU are excellent choices due to their high reactivity and speed. However, they are more expensive.

• For large-scale synthesis: Conversion to the acid chloride can be the most economical route, provided the starting materials are stable to the reaction conditions.

Q3: What are the critical parameters that influence the reaction yield?

A3: Several factors can significantly impact your yield:

• Reagent Purity: Ensure that both 2-methoxyphenoxyacetic acid and pyrrolidine are of high purity and dry. Water can hydrolyze activated intermediates, reducing the yield.

• Stoichiometry: A slight excess of the carboxylic acid (1.1 to 1.2 equivalents) is often used to ensure the complete conversion of the amine.

• Solvent: Aprotic solvents like Dichloromethane (DCM), N,N-Dimethylformamide (DMF), or Acetonitrile (MeCN) are typically used. The choice of solvent can affect the solubility of reagents and the reaction rate.

• Temperature: Most amide couplings are performed at room temperature, although initial activation may be done at 0°C to control exotherms and minimize side reactions.

• Base: A non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA) or triethylamine (TEA), is often required to neutralize the acid formed during the reaction, especially when using hydrochloride salts of coupling agents or amines.

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A common TLC system would be a mixture of ethyl acetate and hexanes. You should see the consumption of the starting materials and the appearance of a new spot corresponding to the product. LC-MS is highly effective for confirming the formation of the desired product by its mass.

III. Troubleshooting Guide

This section addresses common issues encountered during the synthesis of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-.

Problem: Low or No Product Yield

Question	Potential Causes	Recommended Solutions
My TLC/LC-MS shows only starting materials after several hours. What's wrong?	1. Inactive Coupling Agent: The coupling agent may have degraded due to moisture. 2. Insufficient Activation: The reaction temperature might be too low, or the activation time is too short. 3. Presence of Water: Moisture in the reagents or solvent can quench the activated species.	1. Use a fresh bottle of the coupling agent. 2. Allow the reaction to stir at room temperature for a longer period or gently warm it (e.g., to 40°C). 3. Ensure all reagents and solvents are anhydrous. Dry the glassware thoroughly before use.
I'm observing multiple spots on my TLC, and the yield of the desired product is low. What are these byproducts?	1. N-acylurea Formation: If using DCC or EDC without an additive like HOBt, the activated acid can rearrange to form a stable N-acylurea. 2. Side reactions of the coupling agent: Some coupling agents can generate brightly colored or UV-active byproducts. 3. Decomposition: If the reaction is heated too aggressively, the starting materials or product may decompose.	1. Add 1.0-1.2 equivalents of HOBt or HOAt to the reaction mixture before adding the carbodiimide. 2. Consult the literature for known byproducts of your specific coupling agent to aid in identification. 3. Maintain the recommended reaction temperature.

Problem: Difficult Purification

Question	Potential Causes	Recommended Solutions
How do I remove unreacted 2-methoxyphenoxyacetic acid from my product?	The carboxylic acid is acidic and can be difficult to separate from the neutral amide product by chromatography alone.	During the aqueous workup, wash the organic layer with a mild basic solution, such as saturated sodium bicarbonate (NaHCO₃) or a dilute (1M) sodium hydroxide (NaOH) solution. This will deprotonate the carboxylic acid, making it soluble in the aqueous layer.
I've used DCC as a coupling agent, and now I have a white precipitate (DCU) that is hard to filter.	Dicyclohexylurea (DCU), the byproduct of DCC, is notoriously insoluble in many organic solvents.	1. Filtration: After the reaction is complete, filter the reaction mixture through a pad of Celite to remove the bulk of the DCU. 2. Solvent Choice: Diluting the reaction mixture with a solvent in which DCU has low solubility (like diethyl ether) can sometimes help precipitate it more effectively before filtration.
My product is an oil and streaks on the silica gel column. How can I improve the purification?	The amide product may have some polarity that causes it to interact strongly with the silica gel.	1. Modify the mobile phase: Add a small amount of a polar solvent like methanol (1-2%) or a few drops of triethylamine to the mobile phase to reduce tailing. 2. Alternative Purification: Consider vacuum distillation if the product is thermally stable and has a suitable boiling point. 3. Crystallization: Attempt to crystallize the product from a suitable solvent system.

IV. Experimental Protocols & Visualizations

Optimized Protocol using EDC/HOBt

This protocol provides a reliable method for the synthesis of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- on a laboratory scale.

Materials:

• 2-methoxyphenoxyacetic acid

• Pyrrolidine

• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), anhydrous

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Preparation: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 2-methoxyphenoxyacetic acid (1.0 eq) and HOBt (1.0 eq) in anhydrous DCM.

• Activation: Cool the solution to 0°C in an ice bath. Add EDC (1.2 eq) portion-wise to the stirred solution.

• Amine Addition: Add DIPEA (1.5 eq) followed by the slow addition of pyrrolidine (1.1 eq).

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-12 hours, monitoring the progress by TLC or LC-MS.

• Workup:

  • Dilute the reaction mixture with DCM.

  • Wash the organic layer sequentially with 1M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-.

Visual Workflow of the Synthesis

Caption: General workflow for the synthesis of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-.

Troubleshooting Decision Tree for Low Yield

Caption: Decision tree for troubleshooting low reaction yield.

V. References

• PrepChem. Preparation of pyrrolidine. Available at: [Link]

• Diva-Portal.org. Synthesis of substituted pyrrolidines. Available at: [Link]

• IntechOpen. Recent Advances in the Synthesis of Pyrrolidines. Available at: [Link]

• National Center for Biotechnology Information. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Available at: [Link]

• National Center for Biotechnology Information. Synthesis of New Optically Active 2-Pyrrolidinones. Available at: [Link]

• Google Patents. Synthesis of pyrrolidine. Available at:

• Tohoku University. Optimized amide bond reaction using heterocyclic compounds and carboxylic acid. Available at: [Link]

• Google Patents. Process for the purification of 2-pyrrolidone. Available at:

• National Center for Biotechnology Information. SYNTHETIC STUDIES ON MPC1001: A DIPOLAR CYCLOADDITION APPROACH TO THE PYRROLIDINE RING SYSTEM. Available at: [Link]

• National Center for Biotechnology Information. Efficient Amide Bond Formation through a Rapid and Strong Activation of Carboxylic Acids in a Microflow Reactor. Available at: [Link]

• Macmillan Group, Princeton University. Enantioselective Organo-SOMO Cycloadditions: A Catalytic Approach to Complex Pyrrolidines from Olefins and Aldehydes. Available at: [Link]

• European Patent Office. METHOD FOR PURIFYING N-METHYL-2-PYRROLIDONE. Available at: [Link]

• Google Patents. Purification method of 2-acetyl-1-pyrroline. Available at:

• Organic Syntheses. [ - 1-Pyrrolidineethanol, β-methyl-α-phenyl-, [R-(R,S)]]. Available at: [Link]

• Springer. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Available at: [Link]

• PubMed. An efficient synthesis of a heterobifunctional coupling agent. Available at: [Link]

• Frontiers. Recent insights about pyrrolidine core skeletons in pharmacology. Available at: [Link]

• MDPI. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Available at: [Link]

• Beilstein-Institut. Synthesis of tricyclic fused pyrrolidine nitroxides from 2-alkynylpyrrolidine-1-oxyls. Available at: [Link]

• Università degli Studi di Milano. MINIREVIEW Amide bond formation strategies: latest advances on a dateless transformation. Available at: [Link]

• Organic Chemistry Portal. Pyrrolidine synthesis. Available at: [Link]

• The University of Manchester. Harnessing and engineering amide bond forming ligases for the synthesis of amides. Available at: [Link]

• National Center for Biotechnology Information. Amide Bonds Meet Flow Chemistry: A Journey into Methodologies and Sustainable Evolution. Available at: [Link]

Sources

• 1. Amide Bonds Meet Flow Chemistry: A Journey into Methodologies and Sustainable Evolution - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolving ESI-MS Ionization Issues for Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-

Welcome to the Technical Support Center. This guide is designed for analytical scientists and drug development professionals facing signal suppression, peak splitting, or poor sensitivity when analyzing Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- (Exact Mass: 235.12 Da) via Liquid Chromatography-Mass Spectrometry (LC-MS).

As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting. We will explore the fundamental physicochemical causality behind this molecule's behavior in the source, providing you with a self-validating system to permanently resolve these analytical challenges.

Molecular Profile & Ionization Causality

To solve an ionization issue, we must first understand the molecule's electronic environment. Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- presents two distinct challenges in Electrospray Ionization (ESI):

• Lack of Basicity (The Protonation Problem): The molecule features a tertiary amide linkage. Unlike highly basic aliphatic amines, the nitrogen lone pair in an amide is delocalized into the adjacent carbonyl pi-system. This resonance stabilization drastically reduces the molecule's basicity. Because solution basicity is the primary factor determining the ESI response of a protonated molecular ion[1], this compound strongly resists forming the standard [M+H]⁺ ion (m/z 236.1) in typical acidic mobile phases (e.g., 0.1% Formic Acid).

• Multidentate Ligand Behavior (The Signal Splitting Problem): While it resists protonation, the molecule possesses three electron-rich oxygen atoms (carbonyl, phenoxy ether, and methoxy ether). These oxygens act as an excellent coordination pocket for alkali metals. Consequently, the molecule spontaneously scavenges trace sodium and potassium from glassware and solvents, forming[M+Na]⁺ (m/z 258.1) and [M+K]⁺ (m/z 274.1) adducts[2]. This uncontrolled adduction splits your ion current across multiple m/z channels, severely degrading the signal-to-noise (S/N) ratio for any single peak[3].

Diagnostic Workflow

Use the following decision tree to diagnose and correct your specific signal degradation pathway.

Diagnostic workflow for resolving amide ionization suppression and adduct splitting.

Experimental Protocol: Adduct Consolidation Methodology

Instead of trying to eliminate sodium adducts—which is notoriously difficult due to environmental ubiquity—the most robust analytical strategy is to intentionally drive 100% of the analyte population into a single, stable adduct species.

Objective: Force the formation of the Ammonium adduct [M+NH₄]⁺ (m/z 253.1) to maximize sensitivity and reproducibility.

Step 1: System Decontamination Flush the LC system and column with 50% Methanol / 50% Water for 30 minutes. Ensure you remove all traces of strong ion-pairing agents like Trifluoroacetic Acid (TFA), which are known to cause severe ion suppression and persist in LC systems[4].

Step 2: Mobile Phase Formulation

• Mobile Phase A: LC-MS Grade Water + 2 mM Ammonium Acetate.

• Mobile Phase B: LC-MS Grade Methanol + 2 mM Ammonium Acetate.

• Scientific Rationale: Ammonium adducts form readily with amides and ethers when ammonium acetate is present[5]. Furthermore, Methanol is strictly preferred over Acetonitrile here. Methanol has a lower surface tension, which allows the Rayleigh limit to be overcome at a lower potential, producing smaller initial droplets and stabilizing the Taylor cone for highly efficient desolvation[3].

Step 3: Source Parameter Tuning Non-covalent adducts (like [M+NH₄]⁺) are fragile. If your source voltages are too high, the adduct will fragment back into the neutral molecule inside the source, destroying your signal.

• Declustering Potential / Cone Voltage: Reduce by 20–30% compared to standard [M+H]⁺ methods.

• Capillary Voltage: Keep moderate (e.g., 2.5 kV - 3.0 kV). High voltages do not force protonation of amides; they only induce corona discharge, leading to complete signal loss[2].

Step 4: MRM Optimization Set your quadrupole to isolate the consolidated precursor m/z 253.1 ([M+NH₄]⁺) and optimize collision energy to monitor the transition to its dominant stable product ion.

Quantitative Data: Mobile Phase Optimization Matrix

The table below summarizes the expected quantitative impact of different solvent systems on the ionization profile of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-.

Solvent System	Additive	Dominant Ion Species	Expected m/z	Relative Signal Intensity	Analytical Verdict
H₂O / Acetonitrile	0.1% Formic Acid	[M+H]⁺, [M+Na]⁺	236.1, 258.1	Low (Split Signal)	❌ Poor Reproducibility
H₂O / Methanol	0.1% Formic Acid	[M+H]⁺, [M+Na]⁺	236.1, 258.1	Low-Medium	❌ Suboptimal
H₂O / Methanol	2 mM Ammonium Acetate	[M+NH₄]⁺	253.1	High (Consolidated)	✅ Recommended
H₂O / Methanol	10 µM Sodium Acetate	[M+Na]⁺	258.1	High (Consolidated)	⚠️ Viable, but hard to fragment in MS/MS

Frequently Asked Questions (FAQs)

Q1: Why is my signal intensity fluctuating wildly between injections when using standard Formic Acid? A: This is a classic symptom of uncontrolled sodium adduction. Trace sodium leaches inconsistently from glass vials and solvent bottles[2]. Because the amide cannot easily protonate, it reacts with whatever variable amount of sodium is present. By intentionally doping the mobile phase with a competing cation (like ammonium acetate), you overwhelm the trace sodium and stabilize the ionization pathway[5].

Q2: Can I analyze this compound in negative ion mode (-ESI) to avoid the sodium adducts? A: No. Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- lacks any acidic functional groups (such as carboxylic acids or phenols) capable of donating a proton. It will not form an [M-H]⁻ ion, resulting in zero signal in negative mode.

Q3: I consolidated the adduct to [M+Na]⁺ (m/z 258.1), but I cannot get any product ions in MS/MS. Why? A: Alkali metal adducts (Sodium, Potassium) are extremely stable in the gas phase. When subjected to Collision-Induced Dissociation (CID) in the collision cell, the energy required to break the sodium-analyte bond is often higher than the energy required to shatter the molecule itself, leading to poor or non-existent MS/MS fragmentation. This is why the Ammonium adduct ([M+NH₄]⁺) is preferred; it readily loses NH₃ gas upon collision, transferring a proton to the molecule and facilitating clean, predictable fragmentation.

Q4: If ESI optimization fails entirely due to matrix suppression, what is the next logical step? A: Switch your source to Atmospheric Pressure Chemical Ionization (APCI). APCI relies on gas-phase ion-molecule reactions and corona discharge rather than liquid-phase basicity. It is highly effective for neutral, less polar, or weakly basic compounds of lower molecular weight that struggle in ESI[6].

References

• Electrospray Ionization Efficiency Is Dependent on Different Molecular Descriptors with Respect to Solvent pH and Instrumental Configuration . ResearchGate. 1[1]

• Troubleshooting low signal intensity in mass spectrometry for polymethoxyflavonoids . BenchChem. 6[6]

• Characterization of Isomeric Glycan Structures by LC-MS/MS . NIH. 5[5]

• 10 Tips for Electrospray Ionisation LC-MS . Element Lab Solutions. 2[2]

• Tips for Electrospray Ionization LC–MS . Chromatography Online. 3[3]

• Molecules with poor ESI ionization . ChromForum.4[4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Molecules with poor ESI ionization - Chromatography Forum [chromforum.org]
• 5. Characterization of Isomeric Glycan Structures by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Assay Permeability for 1-[2-(2-methoxyphenoxy)acetyl]pyrrolidine

Welcome to the Technical Support Center. As Application Scientists, we frequently encounter researchers struggling with the intracellular accumulation of small molecules in in vitro assays.

Given the physicochemical profile of 1-[2-(2-methoxyphenoxy)acetyl]pyrrolidine (Molecular Weight: 235.28 g/mol , Hydrogen Bond Donors: 0, Hydrogen Bond Acceptors: 3), Lipinski's Rule of 5 dictates that its intrinsic passive permeability should be excellent. Therefore, if you are observing poor target engagement or low intracellular concentrations, the root cause is rarely an intrinsic inability of the molecule to cross the lipid bilayer. Instead, the bottleneck is typically an artifact of assay design—such as aqueous insolubility, non-specific binding, or active efflux.

This guide provides a self-validating framework to diagnose and resolve permeability bottlenecks for this specific compound class.

Diagnostic Workflow for Permeability Bottlenecks

Before altering your compound's chemical structure, it is critical to isolate the exact mechanism causing the apparent lack of permeability. The workflow below outlines the logical progression from passive diffusion testing to active transport analysis.

Caption: Diagnostic workflow for troubleshooting in vitro permeability of small molecules.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My compound shows high permeability in PAMPA but fails to show efficacy in my cell-based assay. What is the mechanistic cause? A1: PAMPA evaluates permeability across an artificial lipid membrane without the interference of cellular proteins or active transporters[1]. In contrast, cell-based assays contain complex media (e.g., Fetal Bovine Serum). Because 1-[2-(2-methoxyphenoxy)acetyl]pyrrolidine is moderately lipophilic, it may exhibit high non-specific binding to serum proteins or the polystyrene walls of the assay plate. This drastically reduces the free fraction of the drug available to diffuse across the membrane[2].

• Troubleshooting Action: Switch to ultra-low attachment (ULA) or glass-coated plates. Alternatively, perform a protein shift assay by titrating the FBS concentration down (e.g., from 10% to 1%) to see if apparent potency increases.

Q2: How do I determine if 1-[2-(2-methoxyphenoxy)acetyl]pyrrolidine is being actively effluxed out of the cell? A2: To distinguish between passive transcellular diffusion and active transport, you must couple your initial findings with a Caco-2 bidirectional monolayer assay[1]. By measuring the apparent permeability ( Papp​ ) in both the apical-to-basolateral (A→B) and basolateral-to-apical (B→A) directions, you can calculate the Efflux Ratio (ER). An ER greater than 2.0 indicates that the compound is likely a substrate for efflux transporters such as P-glycoprotein (P-gp) or Breast Cancer Resistance Protein (BCRP)[3].

Q3: The compound seems to precipitate when I add it to the assay media. How does this affect permeability? A3: A compound cannot permeate a lipid bilayer if it is not in solution. The "crashing out" phenomenon occurs when a compound dissolved in 100% DMSO is rapidly introduced into an aqueous buffer, exceeding its thermodynamic solubility limit.

• Troubleshooting Action: Ensure the final DMSO concentration in your assay does not exceed 0.5% - 1.0%. If precipitation persists, pre-dilute the compound in a co-solvent system (e.g., Pluronic F-127 or cyclodextrins) before introducing it to the assay media.

Caption: Mechanistic pathways affecting the intracellular accumulation of small molecules.

Standardized Experimental Protocols

To ensure self-validating and reproducible results, adhere strictly to the following methodologies when profiling 1-[2-(2-methoxyphenoxy)acetyl]pyrrolidine.

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

PAMPA is highly beneficial for studying passive diffusion due to its high-throughput nature and low limit of detection[4].

• Membrane Preparation: Carefully apply 5 µL of a phospholipid solution (e.g., 2% w/v lecithin in dodecane) to the PVDF membrane of a 96-well filter plate (donor plate)[2].

• Donor Solution: Prepare a 10 µM solution of 1-[2-(2-methoxyphenoxy)acetyl]pyrrolidine in PBS (pH 7.4) from a 10 mM DMSO stock. Add 300 µL of this solution to the donor wells.

• Acceptor Solution: Add 300 µL of fresh PBS (pH 7.4) to the acceptor plate wells.

• Incubation: Assemble the donor plate over the acceptor plate and incubate at room temperature for 5 hours without agitation (to maintain the unstirred water layer).

• Quantification: Disassemble the plates and quantify the compound concentration in both compartments using LC-MS/MS. Calculate the effective permeability ( Pe​ ).

Protocol 2: Caco-2 Bidirectional Permeability Assay

This assay integrates information on passive transcellular diffusion with the absorptive and secretory components of active transport[1].

• Cell Seeding: Seed Caco-2 cells onto 24-well Transwell inserts (0.4 µm pore size) and culture for 21 days to allow for full differentiation and tight junction formation[2].

• Integrity Check: Measure the Transepithelial Electrical Resistance (TEER). Proceed only if TEER > 200 Ω·cm².

• Dosing:

  • For A→B (Absorptive): Add 10 µM of the compound in HBSS buffer to the Apical chamber. Add blank HBSS to the Basolateral chamber.

  • For B→A (Secretory): Add 10 µM of the compound to the Basolateral chamber. Add blank HBSS to the Apical chamber.

  • Pro-tip: Add 1% Bovine Serum Albumin (BSA) to the receiver chambers to improve recovery and maintain sink conditions for lipophilic compounds[2].

• Sampling: Extract 50 µL aliquots from the receiver chambers at 30, 60, 90, and 120 minutes. Replace with an equal volume of fresh buffer.

• Analysis: Quantify via LC-MS/MS and calculate the Apparent Permeability ( Papp​ ) and Efflux Ratio (ER).

Quantitative Data Interpretation

Use the following empirically derived thresholds to interpret your assay results and dictate your next experimental steps. A compound is generally predicted to have good membrane penetration if its effective permeability ( Pe​ ) in PAMPA is larger than 4.0×10−6 cm/s[3].

Assay Metric	Threshold for "Good" Permeability	Mechanistic Troubleshooting Action if Failed
PAMPA Pe​	>4.0×10−6 cm/s	Optimize aqueous formulation; check for compound precipitation in buffer.
Caco-2 Papp​ (A→B)	>10×10−6 cm/s	If PAMPA is high but Caco-2 is low, suspect active efflux or cellular metabolism.
Caco-2 Efflux Ratio (ER)	<2.0	Co-administer P-gp/BCRP inhibitors (e.g., Verapamil or Elacridar) to block efflux.
Mass Balance Recovery	>80%	Switch to low-binding plates; add 1% BSA to receiver wells to prevent plastic adherence.

References

• Optimization of Blood–Brain Barrier Permeability with Potent and Selective Human Neuronal Nitric Oxide Synthase Inhibitors Having a 2-Aminopyridine Scaffold. Journal of Medicinal Chemistry - ACS Publications. 3

• From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation. PMC. 1

• Technical Support Center: Improving Cell Permeability of PROTACs with PEG Linkers. Benchchem. 2

• Amide-to-Ester Substitution as a Strategy for Optimizing PROTAC Permeability and Cellular Activity. Journal of Medicinal Chemistry - ACS Publications. 4

Sources

• 1. From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Guide: MS/MS Fragmentation and Platform Performance for Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-

Executive Summary

In modern pharmaceutical development, the precise structural elucidation and quantitation of active pharmaceutical ingredients (APIs) and their intermediates are non-negotiable. Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- (Chemical Formula: C13​H17​NO3​ , Monoisotopic Mass: 235.1208 Da) is a representative aryloxyacetamide derivative. Molecules in this class often serve as critical scaffolds in neuroactive and anti-inflammatory drug discovery.

This guide provides an objective, deeply technical comparison of three leading mass spectrometry platforms—Quadrupole Time-of-Flight (Q-TOF) , Orbitrap , and Triple Quadrupole (QqQ) —evaluating their performance in characterizing the MS/MS fragmentation pattern of this compound. By understanding the causality behind the fragmentation mechanics and the hardware differences between platforms, laboratories can make informed, data-driven decisions for their analytical workflows.

Mechanistic Profiling: The MS/MS Fragmentation Causality

To objectively compare MS platforms, we must first establish the ground-truth fragmentation behavior of the target molecule. Under Electrospray Ionization positive mode (ESI+), Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- readily forms a protonated precursor ion [M+H]+ at m/z 236.1287 .

The fragmentation of this molecule is governed by proton mobility and the relative basicity of its heteroatoms (the amide nitrogen, the carbonyl oxygen, and the ether oxygen)[1].

Key Fragmentation Pathways:

• Ether Bond Cleavage (Low to Medium Collision Energy): Protonation at the ether oxygen induces the neutral loss of 2-methoxyphenol (guaiacol, 124.0524 Da). This cleavage yields a highly stable acylium-like product ion at m/z 112.0762 ( [C6​H10​NO]+ ). This is typically the base peak in Collision-Induced Dissociation (CID) spectra.

• Amide Bond Cleavage (Medium Collision Energy): Protonation at the amide nitrogen leads to the cleavage of the C-N bond. This results in the loss of the pyrrolidine ring (71.0735 Da) to form an ion at m/z 165.0552 , or alternatively, charge retention on the pyrrolidine moiety yields the protonated pyrrolidine cation at m/z 72.0813 .

• Secondary Dissociation (High Collision Energy): At elevated collision energies (>35 eV), the primary fragment at m/z 112.0762 undergoes a secondary neutral loss of carbon monoxide (CO, 28.0105 Da), generating a terminal fragment at m/z 84.0813 ( [C5​H10​N]+ ).

Caption: Proposed MS/MS fragmentation pathways for protonated Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-.

Platform Comparison: Q-TOF vs. Orbitrap vs. QqQ

When analyzing this compound, the choice of mass analyzer fundamentally alters the quality and utility of the data generated. Below is an objective comparison based on field-proven performance metrics[2][3].

A. Orbitrap (High-Resolution Mass Spectrometry - HRMS)

• Mechanism: Utilizes an electrostatic field to trap ions; mass is determined by the frequency of harmonic oscillations. Fragmentation occurs via Higher-energy C-trap Dissociation (HCD).

• Performance on Target: Orbitraps provide unparalleled mass accuracy (<1 ppm). For Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-, HCD fragmentation eliminates the low-mass cutoff inherent to traditional ion traps, allowing clear resolution of the m/z 72.0813 (pyrrolidine) and m/z 84.0813 fragments.

• Limitation: Slower scan speeds can result in fewer data points across narrow UHPLC peaks compared to Q-TOF.

B. Quadrupole Time-of-Flight (Q-TOF)

• Mechanism: Accelerates ions through a flight tube; mass is determined by time-of-flight. Fragmentation occurs via CID in a multipole collision cell.

• Performance on Target: Q-TOF excels in isotopic fidelity and rapid acquisition speeds (up to 100 Hz). It is highly effective for untargeted screening of aryloxyacetamide metabolites in complex biological matrices where fast UHPLC gradients are employed[2].

• Limitation: Slightly lower resolving power compared to top-tier Orbitraps, which may struggle if isobaric interferences exist at exactly m/z 236.1287.

C. Triple Quadrupole (QqQ)

• Mechanism: Two resolving quadrupoles separated by a collision cell. Operates in Multiple Reaction Monitoring (MRM) mode.

• Performance on Target: The gold standard for absolute quantitation. By monitoring the specific transitions of 236.1 -> 112.1 (Quantifier) and 236.1 -> 72.1 (Qualifier), the QqQ achieves sub-nanogram limits of detection (LOD) due to its superior duty cycle and sensitivity[3].

• Limitation: Cannot perform high-resolution structural elucidation of unknown impurities or novel metabolites.

Quantitative Data Summary

Performance Metric	Q-TOF (e.g., Agilent 6546)	Orbitrap (e.g., Thermo Exploris)	QqQ (e.g., Waters Xevo TQ-XS)
Mass Accuracy	1 - 2 ppm	< 1 ppm	Unit Mass (~0.1 Da)
Resolving Power	~60,000 (at m/z 400)	Up to 240,000 (at m/z 200)	N/A (Unit Resolution)
Scan Speed	Up to 100 Hz	Up to 40 Hz	> 500 MRMs/sec
Linear Dynamic Range	4 - 5 logs	4 - 5 logs	6 logs
Best Use Case	Metabolite ID, Fast LC	Isobaric resolution, Exact mass	High-throughput PK Quantitation

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following LC-MS/MS protocol is designed as a self-validating system. It incorporates continuous mass calibration and internal standardization to independently verify system suitability during the run.

Step-by-Step Methodology

1. Sample Preparation (Protein Precipitation):

• Spike 50 µL of biological matrix (e.g., plasma) with 10 µL of an isotopically labeled internal standard (SIL-IS), such as 13C6​ -Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- (100 ng/mL). Causality: The SIL-IS co-elutes with the analyte, perfectly correcting for matrix-induced ion suppression during ESI.

• Add 150 µL of cold Acetonitrile (containing 0.1% Formic Acid) to precipitate proteins.

• Vortex for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C. Transfer the supernatant to an autosampler vial.

2. UHPLC Separation:

• Column: C18 Sub-2 µm particle size (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5 minutes. Flow rate: 0.4 mL/min.

3. MS Acquisition & Self-Validation (HRMS Mode):

• Ionization: ESI Positive mode. Capillary voltage: 3.5 kV.

• Validation Check: Introduce a lock-mass calibrant (e.g., Leucine Enkephalin, m/z 556.2771) via a secondary reference spray. The system must automatically correct mass drift to maintain <2 ppm accuracy throughout the batch.

• Fragmentation: Utilize Data-Dependent Acquisition (DDA). Set the inclusion list for m/z 236.1287. Apply a stepped normalized collision energy (NCE) of 20, 35, and 50 to capture both the primary ether cleavage (m/z 112) and secondary amide cleavages (m/z 84, 72) in a single composite spectrum.

Caption: Self-validating LC-MS/MS experimental workflow for aryloxyacetamide analysis.

Conclusion & Strategic Recommendations

The structural elucidation and quantification of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- rely heavily on the predictable cleavage of its ether and amide bonds under collision-induced dissociation.

• For Discovery & Structural Elucidation: The Orbitrap is the superior choice. Its ultra-high resolution ensures that the primary fragment at m/z 112.0762 is definitively identified as [C6​H10​NO]+ , eliminating false positives from isobaric background noise.

• For High-Throughput Screening: The Q-TOF provides the optimal balance. Its rapid scan speed perfectly complements fast UHPLC gradients without sacrificing the isotopic fidelity needed to confirm the chemical formula.

• For Clinical/Pharmacokinetic Quantitation: The QqQ remains unmatched. By targeting the highly efficient 236.1 -> 112.1 transition, it provides the 6-log linear dynamic range necessary for robust, regulated bioanalysis.

References

• Analysis of Human Plasma Metabolites across Different Liquid Chromatography - Mass Spectrometry Platforms: Cross-platform Transferable Chemical Signatures Source: PubMed Central (PMC) URL:[Link]

• High-Resolution Mass Spectrometry for Human Exposomics: Expanding Chemical Space Coverage Source: PubMed Central (PMC) URL:[Link]

• Fragmentation of Polyfunctional Compounds Recorded Using Automated High-Throughput Desorption Electrospray Ionization Source: Journal of the American Society for Mass Spectrometry (ACS Publications) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Analysis of Human Plasma Metabolites across Different Liquid Chromatography - Mass Spectrometry Platforms: Cross-platform Transferable Chemical Signatures - PMC [pmc.ncbi.nlm.nih.gov]
• 3. High-Resolution Mass Spectrometry for Human Exposomics: Expanding Chemical Space Coverage - PMC [pmc.ncbi.nlm.nih.gov]

GC-MS analytical standards comparison for 2-(2-methoxyphenoxy)-1-pyrrolidin-1-ylethanone

An In-Depth Guide to the Selection and Comparative Verification of GC-MS Analytical Standards for 2-(2-methoxyphenoxy)-1-pyrrolidin-1-ylethanone

For researchers, forensic chemists, and professionals in drug development, the unequivocal identification and accurate quantification of novel chemical entities are foundational to success. The compound 2-(2-methoxyphenoxy)-1-pyrrolidin-1-ylethanone, a molecule featuring a phenoxy-amide structure, represents a class of compounds where analytical rigor is paramount. This guide provides a comprehensive framework for selecting and, most critically, verifying the suitability of analytical standards for this compound using Gas Chromatography-Mass Spectrometry (GC-MS).

The Imperative of High-Quality Analytical Standards

In analytical science, the axiom 'a measurement is only as good as its standard' holds profound truth. An analytical standard serves as the benchmark against which an unknown sample is compared. Therefore, its purity, identity, and concentration must be known with the highest possible degree of certainty. Using a poorly characterized standard can lead to significant analytical errors, including incorrect quantification, misidentification of impurities, and invalidation of experimental results.

Key characteristics to demand from a high-quality analytical standard include:

• Purity: The degree to which the standard is free from contaminants or related substances. This is often determined by a combination of chromatographic and spectroscopic techniques.

• Identity: Unambiguous confirmation of the chemical structure, typically verified by NMR, Mass Spectrometry, and FTIR.

• Certified Concentration: For standards supplied in solution, the concentration is provided with a calculated uncertainty.

• Traceability and Certification: The highest quality standards are produced by Reference Material Producers (RMPs) accredited under ISO 17034.[1][2][3][4][5] This accreditation ensures that the producer has demonstrated competence in all aspects of standard production, from material characterization to stability and homogeneity testing.[2][3] The Certificate of Analysis (CoA) accompanying such standards is a legally and scientifically robust document detailing this information.[6][7][8]

Comparative Analysis of Available Analytical Standards

As 2-(2-methoxyphenoxy)-1-pyrrolidin-1-ylethanone is a niche compound, sourcing a certified reference material (CRM) can be challenging. For the purpose of this guide, we will compare three hypothetical, yet representative, commercially available standards to illustrate the selection process.

Parameter	Supplier A: "Research Grade"	Supplier B: "Analytical Standard"	Supplier C: "Certified Reference Material"
Product Name	2-methoxyphenoxy-pyrrolidin-ethanone	2-(2-methoxyphenoxy)-1-pyrrolidin-1-ylethanone	2-(2-methoxyphenoxy)-1-pyrrolidin-1-ylethanone CRM
Format	10 mg Powder	1 mg/mL in Acetonitrile	1 mg/mL in Methanol (calibrated)
Stated Purity	>98% (HPLC)	99.5% (by qNMR)	99.8% (Mass Balance)
Documentation	HPLC Chromatogram, Mass Spectrum	Certificate of Analysis with Purity	ISO 17034 Certificate of Analysis
Certified Value	Not provided	Not certified	1.002 mg/mL ± 0.007 mg/mL (k=2)
Traceability	None stated	Characterized in-house	Traceable to SI units via qNMR
ISO Accreditation	None	ISO 9001	ISO/IEC 17025 (Testing), ISO 17034 (RMP)
Price (Illustrative)	$

Analysis:

• Supplier A provides a "research grade" material suitable for preliminary studies but not for quantitative applications or method validation due to the lack of a comprehensive CoA and purity assessment.

• Supplier B offers a higher quality "analytical standard" with a detailed CoA and purity determined by a quantitative technique (qNMR). This is a strong candidate for method development and routine quantification.

• Supplier C provides a Certified Reference Material (CRM), which represents the gold standard.[4][5] Produced under ISO 17034, it comes with a certified concentration and a detailed uncertainty budget, making it ideal for method validation, instrument calibration, and applications requiring the highest level of accuracy and metrological traceability.[9]

Experimental Design for GC-MS Standard Verification

Even when purchasing a high-quality standard, it is a crucial act of due diligence to perform an in-house verification. The following workflow outlines the process to compare the standards from Supplier B and Supplier C.

Caption: Workflow for the comparative verification of analytical standards.

Experimental Protocol: GC-MS Analysis

This protocol is designed to assess identity, purity, and chromatographic performance.

1. Sample Preparation:

• Allow standards from Supplier B and Supplier C to equilibrate to room temperature.

• Using calibrated micropipettes, perform serial dilutions of each standard in ethyl acetate to prepare calibration standards at concentrations of 100, 50, 25, 10, 5, and 1 µg/mL.

• Prepare a solvent blank (ethyl acetate).

2. GC-MS Instrumentation and Parameters:

• System: A gas chromatograph coupled to a single quadrupole or triple quadrupole mass spectrometer.

• Column: A non-polar capillary column, such as an HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for this type of analyte.[2]

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Injector: Splitless mode is preferred for high sensitivity at lower concentrations.[2]

  • Injection Volume: 1 µL

  • Inlet Temperature: 280°C

• Oven Temperature Program: The rationale for the temperature program is to ensure sufficient retention and separation from any potential impurities or solvent artifacts, while maintaining a sharp peak shape.

  • Initial Temperature: 150°C, hold for 1 minute.

  • Ramp: 20°C/min to 300°C.

  • Final Hold: Hold at 300°C for 5 minutes.

• Mass Spectrometer Parameters:

  • Transfer Line Temperature: 290°C

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV. This is a standard, robust ionization technique that produces repeatable, library-searchable spectra.[10]

  • Acquisition Mode: Full Scan (m/z 40-450). This allows for spectral confirmation and identification of unknown impurities. For quantitative analysis, Selected Ion Monitoring (SIM) can be subsequently used for enhanced sensitivity.[2][3]

3. System Suitability:

• Before analyzing the standards, inject the solvent blank to ensure no system contamination or carryover.

• Inject a mid-point concentration standard (e.g., 25 µg/mL) five times. The relative standard deviation (%RSD) of the peak area should be less than 5% to demonstrate system precision.

Interpreting the Results: A Comparative Approach

The goal is to confirm that both standards are chemically identical and to evaluate their relative performance and purity.

Identity Confirmation: Retention Time and Mass Spectrum

Both standards should elute at the same retention time (RT), within a narrow window (e.g., ±0.05 min). The most critical comparison is the mass spectrum. Based on the structure of 2-(2-methoxyphenoxy)-1-pyrrolidin-1-ylethanone, the following EI fragmentation pattern is predicted:

• Molecular Ion (M•+): The molecular ion at m/z 249 should be visible, though it may be of low abundance.

• Key Fragments:

  • m/z 123 (Methoxyphenoxy ion): Loss of the acetylpyrrolidine radical leads to the stable [C7H7O2]+ ion.

  • m/z 98 or 70 (Pyrrolidine-related ions): Alpha-cleavage next to the carbonyl group is a common pathway. The [C5H8NO]+ ion at m/z 98 is highly probable. Further fragmentation or rearrangement of the pyrrolidine ring often yields a characteristic ion at m/z 70 [C4H8N]+. In many N-pyrrolidino compounds, ions related to the pyrrolidine moiety are prominent.[11]

  • m/z 112: Cleavage between the ether oxygen and the acetyl group can yield a [C6H8NO]+ fragment.

The mass spectra from both standards must match each other and this predicted pattern. Any significant differences in the spectra could indicate a misidentified standard.

Quantitative Performance: Linearity and Response

A calibration curve should be plotted for each standard (peak area vs. concentration).

Parameter	Expected Result	Rationale
Linearity (r²)	> 0.995	Demonstrates a proportional relationship between concentration and instrument response across the analytical range.[2]
Response Factor (RF)	RF_B ≈ RF_C	The response factors (Slope of the calibration curve) should be nearly identical. A significant deviation (>5-10%) could suggest a concentration error in one of the standards.
Residuals	Randomly distributed	A random pattern of residuals around the zero line indicates a good fit of the linear model.

Purity Assessment

Carefully examine the chromatograms for any minor peaks besides the main analyte peak.

• The CRM from Supplier C should be the "cleanest," serving as the benchmark.

• Compare the impurity profile of Standard B to Standard C. Are the same impurities present? Does Standard B have additional or larger impurity peaks?

• The total impurity percentage can be estimated using area percent calculations, providing a verification of the purity values stated on the CoAs.

Conclusion and Recommendations

The selection of an analytical standard is a critical decision that directly impacts data quality. This guide demonstrates a systematic approach to this process.

• For routine, quantitative analysis where high accuracy is necessary but metrological traceability is not a strict regulatory requirement, the Analytical Standard from Supplier B is a suitable and cost-effective choice, provided the in-house verification confirms its identity, purity, and concentration relative to a CRM.

• For the highest-stakes applications, including method validation, establishment of in-house primary standards, and regulatory submissions, the Certified Reference Material from Supplier C is the only appropriate choice. Its ISO 17034 accreditation provides the necessary assurance of quality, traceability, and stated uncertainty, reducing analytical risk.[9][12]

Ultimately, the responsibility lies with the scientist to verify that the chosen standard is fit for its intended purpose.[12] This is achieved not just by reading the label, but by performing a rigorous, data-driven comparative verification as outlined in this guide.

References

• Perry Johnson Laboratory Accreditation, Inc. (n.d.). Reference Material Producer ISO 17034.
• NATA. (n.d.). Reference Materials Producers (ISO 17034) Accreditation.
• ANAB. (n.d.). Reference Material Producer Accreditation | ISO 17034.
• Thermo Fisher Scientific. (n.d.). Choose QC products your laboratory can rely on.
• Reagecon. (n.d.). ISO 17034 Certified Reference Materials CRMs.
• Abiedalla, Y., & Clark, C. R. (2023). Electron ionization fragmentation studies of ethoxy and methoxymethyl substituted phenylacetones.
• Dong, M. W. (2024, June 10). Certificate of Analysis (CoA) and Calculations for Small-Molecule Drugs.
• Brammer Standard. (n.d.). Certificate of Analysis.
• National Institute of Standards and Technology. (2012). Certificate of Analysis - Standard Reference Material® 3284.
• LGC Standards. (n.d.). Certified Reference Material Certificate of Analysis.
• LabAlley. (2025, November 4). Complete Guide to Reading Chemical COAs (Certificate Analysis).
• NIST. (n.d.).
• ResearchGate. (n.d.). Main MS fragmentation (m/z)
• SpectraBase. (n.d.). 2-(4-Methoxyphenoxy)acetic acid ethyl ester - Optional[MS (GC)] - Spectrum.
• PubChemLite. (n.d.). 2-phenoxy-1-(pyrrolidin-1-yl)ethan-1-one.
• The Center for Forensic Science Research & Education. (n.d.). DATASHEET — NITAZENE ANALOGUES.
• NIST. (n.d.).
• Doc Brown's Chemistry. (2025, November 13). mass spectrum of 2-methoxypropane.
• Semantic Scholar. (2021, June 14). Indonesian Journal of Multidisciplinary Research.
• Lopez-Avila, V. (2014, December 30). Identification of Pyrrolidinophenone-type Designer Drugs by Gas Chromatography/Time-of-Flight Mass Spectrometry. Annex Publishers.
• Cvetkovikj, A., et al. (2022, May 17).
• CymitQuimica. (n.d.). CAS 721-04-0: 2-Phenoxy-1-phenylethanone.
• ChemicalBook. (n.d.). Pyrrolidine(123-75-1) MS spectrum.
• NIST. (n.d.). 2-Pyrrolidinone, 1-ethenyl-. NIST Chemistry WebBook.
• ResearchGate. (n.d.).

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• 12. tsapps.nist.gov [tsapps.nist.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-

The pyrrolidine moiety is known to be flammable, toxic, and corrosive[1][2][3][4]. Therefore, Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- should be handled as a hazardous waste until comprehensive toxicological data proves otherwise. This guide is grounded in the U.S. Environmental Protection Agency (EPA) regulations under the Resource Conservation and Recovery Act (RCRA) and general best practices for laboratory chemical safety[5][6][7].

Part 1: Hazard Assessment and Classification

Before any disposal activities, a thorough hazard assessment is paramount. Given the structure of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-, we must consider the potential hazards inherited from its parent structures.

• Pyrrolidine: This is a cyclic secondary amine. Pyrrolidine itself is classified as a highly flammable liquid and vapor, is harmful if swallowed or inhaled, and causes severe skin burns and eye damage[1][2][3][4].

• (2-methoxyphenoxy)acetyl group: While this portion of the molecule is generally less hazardous, the overall compound's properties may be significantly influenced by the pyrrolidine ring.

• Ignitability: Due to the flammability of pyrrolidine.

• Corrosivity: As a derivative of a corrosive amine.

• Toxicity: Due to the known toxicity of pyrrolidine.

Part 2: Personnel Protective Equipment (PPE) and Safety Precautions

Proper PPE is non-negotiable when handling this compound.

• Eye Protection: Chemical safety goggles are mandatory. If there is a splash risk, a face shield should also be worn.

• Hand Protection: Use chemically resistant gloves. Inspect gloves for any signs of degradation or perforation before use.

• Body Protection: A flame-retardant lab coat is essential. For larger quantities or in case of a spill, a chemical-resistant apron or suit may be necessary.

• Respiratory Protection: All handling of the waste should be conducted in a certified chemical fume hood to avoid inhalation of vapors[9].

Part 3: Step-by-Step Disposal Protocol for Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- Waste

This protocol applies to the pure compound, solutions containing it, and any contaminated materials.

1. Waste Segregation:

• Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office[10][11].

• Keep solid and liquid waste in separate, clearly labeled containers[12].

• Incompatible materials must be segregated. For example, do not store this amine derivative with acids[10].

2. Waste Container Selection and Labeling:

• Use a container made of a material compatible with the waste. Plastic containers are often preferred for hazardous waste storage[5][8]. The original container is often the best choice for storing the waste[11].

• The container must be in good condition, with a securely sealing lid to prevent leaks or evaporation[11].

• Label the container clearly with a hazardous waste tag as soon as the first drop of waste is added[5][11]. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)-" (avoid abbreviations)[5].

  • The accumulation start date[5].

  • The specific hazards (e.g., Flammable, Corrosive, Toxic)[10].

  • Your name, department, and contact information.

3. Waste Accumulation and Storage:

• Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory[8].

• The SAA should be in a secondary containment tray to capture any potential leaks.

• Keep the waste container closed at all times, except when adding waste[8][11].

• Do not accumulate more than 55 gallons of hazardous waste in an SAA[8].

4. Arranging for Disposal:

• Contact your institution's EHS or a licensed hazardous waste disposal company to arrange for pickup[5].

• Provide them with a complete and accurate description of the waste.

• Follow all institutional and regulatory procedures for waste manifest and transportation[13].

Part 4: Disposal of Empty Containers

Empty containers that held Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- must also be managed carefully.

• An "empty" container may still contain hazardous residue.

• For a container to be considered non-hazardous, it must be triple-rinsed with a solvent capable of removing the chemical residue[10][11][14].

• The rinsate (the solvent used for rinsing) must be collected and disposed of as hazardous waste[11].

• After triple-rinsing, deface or remove the original label from the container[11][12][14].

• The cleaned container can then typically be disposed of in the appropriate glass or plastic recycling bin[12][14].

Part 5: Emergency Procedures

In the event of a spill or exposure:

• Spill:

  • Evacuate the immediate area.

  • If the spill is small and you are trained to handle it, use an appropriate absorbent material (e.g., sand, diatomite) to contain it[2]. Wear full PPE.

  • Collect the absorbed material into a labeled hazardous waste container.

  • For large spills, evacuate the area and contact your institution's emergency response team.

• Exposure:

  • Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes[9]. Remove contaminated clothing.

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally[9]. Seek immediate medical attention.

  • Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek medical attention.

  • Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Visualization: Disposal Decision Workflow

The following diagram illustrates the decision-making process for the disposal of Pyrrolidine, 1-((2-methoxyphenoxy)acetyl)- and its container.

Sources

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• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
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